(S)-(-)-Verapamil-d3 Hydrochloride: An In-depth Technical Guide for Researchers
Authored for researchers, scientists, and drug development professionals, this document provides a comprehensive technical overview of (S)-(-)-Verapamil-d3 hydrochloride, a critical tool in analytical and biomedical rese...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for researchers, scientists, and drug development professionals, this document provides a comprehensive technical overview of (S)-(-)-Verapamil-d3 hydrochloride, a critical tool in analytical and biomedical research.
Core Compound Identity and Properties
(S)-(-)-Verapamil-d3 hydrochloride is the deuterium-labeled form of (S)-(-)-Verapamil hydrochloride.[1] The "d3" designation indicates that three hydrogen atoms on the N-methyl group have been replaced with deuterium. This stable isotope labeling makes it an ideal internal standard for quantitative analysis by mass spectrometry-based methods such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass spectrometry (LC-MS).[2]
Verapamil (B1683045) itself is a phenylalkylamine derivative and a well-established L-type calcium channel blocker.[3][4] It is used therapeutically for the management of hypertension, angina pectoris, and cardiac arrhythmias.[5][6] Verapamil is administered as a racemic mixture, but the (S)-enantiomer is approximately 20 times more potent in its calcium channel blocking activity than the (R)-enantiomer.[7]
The pharmacological effects of (S)-(-)-Verapamil are primarily attributed to its ability to block voltage-dependent L-type calcium channels.[4] These channels are crucial for the influx of calcium ions into cardiac and vascular smooth muscle cells, which triggers muscle contraction.[3] By inhibiting this influx, Verapamil exerts several key effects:
Negative Inotropy: It reduces the force of myocardial contraction.[4]
Negative Chronotropy: It slows the heart rate by decreasing impulse conduction through the atrioventricular (AV) node.[4][6]
Vasodilation: It relaxes vascular smooth muscle, leading to dilation of blood vessels and a reduction in peripheral resistance.[5]
In addition to its primary action on calcium channels, Verapamil is also a known inhibitor of P-glycoprotein (P-gp), an ATP-dependent efflux pump that contributes to multidrug resistance in cancer cells and affects the disposition of many drugs.[2][10]
Signaling Pathway of Verapamil's Action on L-type Calcium Channels
An In-depth Technical Guide on the Mechanism of Action of (S)-(-)-Verapamil-d3 hydrochloride
Executive Summary: This document provides a comprehensive technical overview of the mechanism of action of (S)-(-)-Verapamil-d3 hydrochloride, intended for researchers, scientists, and drug development professionals. Ver...
Author: BenchChem Technical Support Team. Date: December 2025
Executive Summary: This document provides a comprehensive technical overview of the mechanism of action of (S)-(-)-Verapamil-d3 hydrochloride, intended for researchers, scientists, and drug development professionals. Verapamil (B1683045) is a non-dihydropyridine calcium channel blocker widely used in cardiovascular medicine.[1][2] It is administered as a racemic mixture, but its pharmacological activity resides predominantly in the (S)-enantiomer, which is approximately 20 times more potent than the (R)-enantiomer in its primary antiarrhythmic effect.[1][3][4][5][6] The strategic deuteration of (S)-(-)-Verapamil to create (S)-(-)-Verapamil-d3 hydrochloride is designed to leverage the kinetic isotope effect. This modification aims to slow the rate of metabolic degradation, primarily by Cytochrome P450 enzymes, thereby enhancing its pharmacokinetic profile.[7][] This guide elucidates its core mechanism involving L-type calcium channel blockade, explores secondary targets such as P-glycoprotein and other ion channels, details the metabolic pathways, and outlines key experimental protocols for its evaluation.
Core Mechanism of Action: L-Type Calcium Channel Inhibition
The principal mechanism of action for (S)-(-)-Verapamil is the blockade of voltage-dependent L-type calcium channels.[1][9][10][11] These channels are critical for regulating the influx of calcium ions into cardiac myocytes, sinoatrial (SA) and atrioventricular (AV) nodal cells, and vascular smooth muscle cells.[1][11][12]
Molecular Target and Signaling Pathway
(S)-Verapamil binds to the α-1 subunit of the L-type calcium channel, specifically the Cav1.2 isoform, which is highly expressed in cardiac and vascular tissues.[1] By inhibiting the influx of extracellular calcium, it disrupts the excitation-contraction coupling process. In smooth muscle, this leads to vasodilation and a reduction in peripheral resistance.[9][11] In cardiac muscle, it results in negative inotropic (reduced contractility), chronotropic (reduced heart rate), and dromotropic (slowed AV conduction) effects.[1][11][13]
Caption: Signaling pathway of L-type calcium channel inhibition by (S)-Verapamil.
Stereoselectivity in Channel Blockade
The pharmacological effects of verapamil are highly stereoselective. The (S)-enantiomer is significantly more potent in its ability to prolong the PR interval of the electrocardiogram, an indicator of slowed AV nodal conduction.[3][5][6]
Beyond L-type calcium channel blockade, (S)-Verapamil interacts with other cellular targets, contributing to a complex pharmacological profile.
P-glycoprotein (P-gp) Inhibition
Verapamil is a well-documented inhibitor of P-glycoprotein (P-gp, ABCB1), a transmembrane efflux pump that contributes to multidrug resistance (MDR) in cancer cells and limits the central nervous system penetration of many drugs.[1][10][14][15][16] Both enantiomers appear to be equipotent in reversing MDR.[17] This inhibition can increase the intracellular concentration and efficacy of co-administered P-gp substrates.[16][18]
Caption: Mechanism of P-glycoprotein (P-gp) inhibition by (S)-Verapamil.
Modulation of Other Ion Channels
Verapamil has been shown to inhibit several other ion channels, which may contribute to its antiarrhythmic properties and side-effect profile.[10][19][20] The concentrations required to block these channels can overlap with those needed for L-type calcium channel inhibition.
Channel
IC50 Value (Verapamil)
Potential Clinical Implication
Reference
hERG K⁺ Channel
143.0 nmol/L
Contribution to antiarrhythmic effects; risk of QT prolongation
Recent research indicates that verapamil may exert protective effects against myocardial ischemia/reperfusion injury by activating the SIRT1 (Sirtuin 1) antioxidant signaling pathway.[22] This activation leads to the induction of antioxidant enzymes like superoxide (B77818) dismutase (SOD), thereby reducing oxidative stress.[22]
Pharmacokinetics and the Impact of Deuteration
Metabolism of Verapamil Enantiomers
Verapamil undergoes extensive first-pass metabolism in the liver, resulting in low oral bioavailability (20-30%).[1][23] Metabolism is primarily mediated by cytochrome P450 enzymes, with a stereoselective preference for the (S)-enantiomer.[1][4] Key metabolic pathways include N-demethylation and N-dealkylation, with CYP3A4, CYP3A5, and CYP2C8 being major contributors.[1][4]
The Kinetic Isotope Effect in (S)-(-)-Verapamil-d3
The substitution of hydrogen with deuterium (B1214612) (d3) at a metabolically active site on the (S)-Verapamil molecule introduces a significant kinetic isotope effect (KIE).[7][] The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, requiring more energy for enzymatic cleavage.[7] This slows the rate of metabolism, which is expected to alter the pharmacokinetic profile.[24][25]
Caption: The kinetic isotope effect slows the metabolism of (S)-Verapamil-d3.
Expected Pharmacokinetic Profile of (S)-(-)-Verapamil-d3 hydrochloride
Based on the principles of the KIE, the deuterated compound is projected to exhibit an improved pharmacokinetic profile compared to its non-deuterated counterpart.
Pre-incubate the cells with various concentrations of (S)-(-)-Verapamil-d3 or a known inhibitor (e.g., racemic verapamil).
Load the cells with a fluorescent P-gp substrate (e.g., Rhodamine 123 or Calcein-AM).
Measure the intracellular fluorescence over time using flow cytometry or a fluorescence plate reader.
Data Analysis: Increased intracellular fluorescence in the presence of the test compound indicates inhibition of P-gp efflux. Quantify the effect relative to controls.
Protocol: In Vivo Pharmacokinetic Analysis
Objective: To compare the pharmacokinetic profiles of (S)-(-)-Verapamil and (S)-(-)-Verapamil-d3.
Methodology:
Model: Use an appropriate animal model, such as Sprague-Dawley rats.[26]
Technique: A crossover study design with oral (PO) and intravenous (IV) administration. A stable isotope-IV method can be highly effective.[27]
Procedure:
Administer a single oral dose of (S)-(-)-Verapamil-d3.
Collect serial blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 12, 24 hours).
Process blood to obtain plasma.
Quantify the concentration of the parent drug and its major metabolites in plasma using a validated LC-MS/MS method.
Repeat the procedure for the non-deuterated compound after a washout period.
Data Analysis: Use pharmacokinetic software (e.g., Phoenix WinNonlin) to calculate key parameters (Cmax, Tmax, AUC, t½, CL/F, Vd/F) for both compounds and perform statistical comparisons.
Caption: Experimental workflow for in vivo pharmacokinetic evaluation.
Conclusion
(S)-(-)-Verapamil-d3 hydrochloride functions primarily as a potent and stereoselective inhibitor of L-type calcium channels. Its deuteration represents a strategic pharmaceutical modification designed to improve its metabolic stability through the kinetic isotope effect. This is expected to result in enhanced pharmacokinetic properties, including increased bioavailability and a longer half-life, potentially leading to a more favorable dosing regimen and greater therapeutic efficacy. Furthermore, its secondary activities as an inhibitor of P-glycoprotein and modulator of other ion channels confer a complex pharmacological profile that may offer additional therapeutic applications. The comprehensive evaluation of these mechanisms through rigorous in vitro and in vivo protocols is essential for its continued development.
(S)-(-)-Verapamil-d3 Hydrochloride: An In-Depth Technical Guide for In Vitro Research
Authored for Researchers, Scientists, and Drug Development Professionals This technical guide provides a comprehensive overview of (S)-(-)-Verapamil and its deuterated analog, (S)-(-)-Verapamil-d3 hydrochloride, for in v...
Author: BenchChem Technical Support Team. Date: December 2025
Authored for Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of (S)-(-)-Verapamil and its deuterated analog, (S)-(-)-Verapamil-d3 hydrochloride, for in vitro research applications. It covers the core mechanisms of action, presents key quantitative data, details experimental protocols, and outlines the critical role of the deuterated form in accurate quantification.
Introduction to (S)-(-)-Verapamil
(S)-(-)-Verapamil is the more pharmacologically active enantiomer of the racemic mixture of Verapamil (B1683045), a well-established L-type calcium channel blocker.[1][2] Its primary mechanism of action involves the inhibition of voltage-gated calcium channels, which are crucial for various physiological processes, including muscle contraction and neuronal signaling.[3][4] Beyond its effects on calcium channels, (S)-(-)-Verapamil is also a known inhibitor of P-glycoprotein (P-gp), a key transporter involved in multidrug resistance in cancer cells.[5][6] These dual activities make it a valuable tool for a wide range of in vitro studies in cardiovascular research, oncology, and neuroscience.
(S)-(-)-Verapamil-d3 hydrochloride is a stable isotope-labeled version of (S)-(-)-Verapamil. The three deuterium (B1214612) atoms on the N-methyl group provide a mass shift that allows it to be distinguished from the unlabeled form by mass spectrometry. This makes it an ideal internal standard for liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications, ensuring highly accurate and precise quantification of (S)-(-)-Verapamil in complex biological matrices.[3][7] The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative bioanalysis as it co-elutes with the analyte and experiences similar matrix effects, thus providing a reliable reference for accurate quantification.[1][8]
Physicochemical Properties and In Vitro Activity
A summary of the key physicochemical properties of (S)-(-)-Verapamil-d3 hydrochloride and the in vitro activities of (S)-(-)-Verapamil is presented below.
Table 1: Physicochemical Properties of (S)-(-)-Verapamil-d3 Hydrochloride
(S)-(-)-Verapamil exerts its effects through several key signaling pathways. Its primary role as an L-type calcium channel blocker directly impacts intracellular calcium concentrations, which in turn affects a multitude of downstream signaling cascades.
L-type Calcium Channel Blockade
By binding to the α1 subunit of L-type voltage-gated calcium channels, Verapamil physically obstructs the influx of extracellular calcium into the cell.[4] This reduction in intracellular calcium has profound effects on cellular function, particularly in excitable cells like cardiomyocytes and neurons, as well as in non-excitable cells where calcium signaling is critical.
Figure 1: Mechanism of L-type Calcium Channel Blockade by (S)-(-)-Verapamil.
P-glycoprotein (P-gp) Inhibition
Verapamil is a first-generation P-gp inhibitor. P-gp is an ATP-dependent efflux pump that actively transports a wide range of substrates, including many chemotherapeutic drugs, out of cells. By inhibiting P-gp, Verapamil can increase the intracellular concentration of these drugs, thereby enhancing their efficacy and potentially overcoming multidrug resistance.[6]
Figure 2: Mechanism of P-glycoprotein Inhibition by (S)-(-)-Verapamil.
Experimental Protocols for In Vitro Research
The following sections provide detailed methodologies for key in vitro experiments using (S)-(-)-Verapamil.
Cell Viability and Cytotoxicity Assay (MTT Assay)
This protocol is used to assess the effect of (S)-(-)-Verapamil on cell viability and to determine its IC₅₀ value. The MTT assay measures the metabolic activity of cells, which is generally proportional to the number of viable cells.[11][12][13][14]
Methodology:
Cell Plating: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of (S)-(-)-Verapamil in culture medium. Remove the old medium from the wells and add 100 µL of the Verapamil dilutions. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO, as the highest Verapamil concentration).
Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.
MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC₅₀ value.
Figure 3: Workflow for the MTT Cell Viability Assay.
Apoptosis and Cell Cycle Analysis by Flow Cytometry
This protocol allows for the simultaneous analysis of apoptosis and cell cycle distribution in cells treated with (S)-(-)-Verapamil.[11][15][16][17]
Methodology:
Cell Treatment: Culture cells in 6-well plates and treat with various concentrations of (S)-(-)-Verapamil for 24-48 hours.
Cell Harvesting: Harvest both adherent and floating cells. Centrifuge and wash the cells twice with cold PBS.
Fixation: Resuspend the cell pellet in 1 mL of cold 70% ethanol and incubate at -20°C for at least 2 hours for fixation.
Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in 500 µL of a staining solution containing Propidium Iodide (PI, 50 µg/mL) and RNase A (100 µg/mL) in PBS.
Incubation: Incubate for 30 minutes at room temperature in the dark.
Flow Cytometry: Analyze the cells using a flow cytometer. PI fluorescence is measured to determine the DNA content, which allows for the quantification of cells in different phases of the cell cycle (G0/G1, S, G2/M) and the identification of a sub-G1 peak indicative of apoptotic cells.
Figure 4: Workflow for Apoptosis and Cell Cycle Analysis.
Intracellular Calcium Flux Assay
This assay measures changes in intracellular calcium concentration in response to (S)-(-)-Verapamil, providing a direct assessment of its calcium channel blocking activity.[18][19][20][21][22]
Methodology:
Cell Preparation: Plate cells on black-walled, clear-bottom 96-well plates.
Dye Loading: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM or Fura-2 AM) according to the manufacturer's instructions. This typically involves a 30-60 minute incubation at 37°C.
Baseline Measurement: Measure the baseline fluorescence of the cells using a fluorescence plate reader or a flow cytometer.
Compound Addition: Add (S)-(-)-Verapamil at the desired concentration.
Kinetic Measurement: Immediately begin measuring the fluorescence intensity over time to monitor changes in intracellular calcium. A decrease in fluorescence following stimulation (if an agonist is used) in the presence of Verapamil indicates calcium channel blockade.
The Critical Role of (S)-(-)-Verapamil-d3 Hydrochloride as an Internal Standard in Bioanalytical Applications: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This technical guide provides an in-depth exploration of the application of (S)-(-)-Verapamil-d3 hydrochloride as an internal standard in the quantitative a...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth exploration of the application of (S)-(-)-Verapamil-d3 hydrochloride as an internal standard in the quantitative analysis of verapamil (B1683045), a widely used calcium channel blocker. The use of stable isotope-labeled internal standards is paramount for achieving the accuracy, precision, and robustness required in regulated bioanalytical studies. This document details the underlying principles, experimental protocols, and performance data associated with the use of (S)-(-)-Verapamil-d3 hydrochloride, offering a comprehensive resource for scientists in the field of drug metabolism and pharmacokinetics (DMPK).
The Imperative for an Ideal Internal Standard
In bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS), an internal standard (IS) is crucial for correcting the variability inherent in sample preparation and analysis. An ideal IS should mimic the physicochemical properties of the analyte to compensate for matrix effects, extraction inconsistencies, and instrument response fluctuations. Stable isotope-labeled (SIL) compounds, such as (S)-(-)-Verapamil-d3 hydrochloride, are considered the "gold standard" for internal standards in LC-MS/MS. This is because their chemical and physical properties are nearly identical to the analyte of interest, ensuring they co-elute and experience similar ionization efficiencies, which allows for highly accurate and precise quantification.
(S)-(-)-Verapamil-d3 hydrochloride is the deuterated form of the S-enantiomer of verapamil. The incorporation of deuterium (B1214612) atoms results in a mass shift that allows for its differentiation from the unlabeled analyte by the mass spectrometer, without significantly altering its chemical behavior during sample processing and chromatographic separation.
Experimental Protocol: Quantification of Verapamil in Human Plasma
This section outlines a typical LC-MS/MS method for the quantification of verapamil in human plasma using (S)-(-)-Verapamil-d3 hydrochloride as an internal standard.
Stock Solutions (1 mg/mL): Prepare individual stock solutions of verapamil and (S)-(-)-Verapamil-d3 hydrochloride in methanol.
Working Standard Solutions: Prepare serial dilutions of the verapamil stock solution in a 50:50 (v/v) mixture of acetonitrile and water to create calibration curve standards and quality control (QC) samples.
Internal Standard Working Solution (e.g., 100 ng/mL): Dilute the (S)-(-)-Verapamil-d3 hydrochloride stock solution in a 50:50 (v/v) mixture of acetonitrile and water. The optimal concentration of the IS should be determined during method development and validation.
To 100 µL of a plasma sample, add 10 µL of the (S)-(-)-Verapamil-d3 hydrochloride internal standard working solution.
Briefly vortex the sample.
Add 100 µL of phosphate buffer (pH 9.0) and vortex.
Add 1 mL of the cyclohexane-dichloromethane extraction solvent.
Vortex for 5 minutes.
Centrifuge at 4000 rpm for 10 minutes.
Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.
Reconstitute the residue in 200 µL of the mobile phase.
Inject an appropriate volume (e.g., 10 µL) into the LC-MS/MS system.
Below is a diagram illustrating the liquid-liquid extraction workflow.
Foundational
The Pharmacokinetics of Deuterated Verapamil: A Technical Overview for Drug Development Professionals
An in-depth examination of the rationale, preclinical evidence, and metabolic pathways influencing the pharmacokinetic profile of deuterated verapamil (B1683045). For decades, verapamil, a phenylalkylamine calcium channe...
Author: BenchChem Technical Support Team. Date: December 2025
An in-depth examination of the rationale, preclinical evidence, and metabolic pathways influencing the pharmacokinetic profile of deuterated verapamil (B1683045).
For decades, verapamil, a phenylalkylamine calcium channel blocker, has been a cornerstone in the management of cardiovascular diseases, including hypertension, angina, and supraventricular tachyarrhythmias. However, its clinical use is characterized by extensive first-pass metabolism, leading to low bioavailability and significant inter-individual variability in plasma concentrations.[1][2] Strategic deuteration of the verapamil molecule presents a promising approach to overcoming these pharmacokinetic challenges by altering its metabolic fate, potentially leading to a more predictable and sustained therapeutic effect. This technical guide provides a comprehensive overview of the pharmacokinetics of deuterated verapamil, summarizing preclinical data, detailing experimental methodologies, and illustrating the underlying metabolic pathways.
The Rationale for Deuterating Verapamil
Verapamil is administered as a racemic mixture of (R)- and (S)-enantiomers, with the (S)-enantiomer possessing greater pharmacological activity.[2] The drug undergoes extensive metabolism in the liver, primarily mediated by cytochrome P450 (CYP) enzymes, including CYP3A4, CYP3A5, and CYP2C8.[3] The main metabolic pathways are N-dealkylation and N-demethylation.[3] This extensive first-pass metabolism results in a low oral bioavailability of only 20-35%.[4]
Furthermore, the metabolism of verapamil is stereoselective, with the more potent (S)-enantiomer being cleared more rapidly than the (R)-enantiomer.[3][5] This differential clearance can lead to a less favorable pharmacological effect after oral administration compared to intravenous administration for a given plasma concentration of the total drug.
The substitution of hydrogen atoms with deuterium (B1214612) at specific sites in the verapamil molecule can significantly impact its metabolic rate. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond, making it more resistant to enzymatic cleavage by CYP450 enzymes. This "kinetic isotope effect" can slow down the metabolism of the drug, leading to a longer half-life, increased bioavailability, and potentially a more consistent therapeutic effect.
Preclinical Pharmacokinetic Data: A Comparative Analysis
Preclinical studies in animal models have provided the primary evidence for the altered pharmacokinetic and pharmacodynamic profile of deuterated verapamil compared to its non-deuterated counterpart. A key study detailed in a U.S. patent investigated the effects of verapamil deuterated at the aromatic positions in anesthetized Sprague-Dawley rats.[6][7][8] The findings from this study are summarized below.
Table 1: Comparative Potency and Duration of Action of Verapamil and Deuterated Verapamil in Rats
Parameter
Verapamil (Control)
Deuterated Verapamil
Fold Change
ED50 for Hypotensive Response
2.89 x 10-4 mM
2.16 x 10-3 mM
~7.5x decrease in potency
Duration of Action at Equipotent Doses
6 minutes
12.5 minutes
~2.1x increase in duration
Data extracted from patent US6334997B1. The study measured the change in mean arterial pressure in response to intravenous administration of the compounds.[6][8]
These preclinical results suggest that while deuteration of the aromatic positions of verapamil decreased its potency (requiring a higher dose to achieve the same hypotensive effect), it significantly prolonged its duration of action.[6][8] This trade-off could be advantageous in a clinical setting, potentially allowing for less frequent dosing and more stable plasma concentrations over a 24-hour period. The patent also notes that the potency could potentially be increased depending on the site of deuteration.[6][8]
Experimental Protocols
The following section details the methodologies employed in the key preclinical study that generated the comparative pharmacokinetic data presented above.
Synthesis and Administration of Deuterated Verapamil
Synthesis: Verapamil was deuterated at the aromatic positions. The deuterated compound was synthesized and purified, and its structure was confirmed.[6]
Animal Model: The study utilized pentobarbital-anesthetized Sprague-Dawley rats, weighing between 300 and 350 grams.[6][7]
Drug Preparation and Administration: Control and deuterated verapamil were dissolved in minimal volumes of ethanol (B145695) and then diluted to a final ethanol concentration of less than 0.04%. The prepared solutions were administered as intravenous injections.[6]
Pharmacodynamic Assessment
Measurement of Blood Pressure: The primary pharmacodynamic endpoint was the change in mean arterial pressure. This was measured directly via an intra-arterial catheter.[6][7]
Study Design: Each rat received only a single dose of either control or deuterated verapamil. A minimum of 60 minutes was allowed for blood pressure to return to baseline before any subsequent measurements.[6]
Data Analysis: The maximum change in mean arterial pressure and the duration of the hypotensive response were recorded for each dose. Dose-response curves were generated to calculate the ED50, and dose-duration curves were used to compare the duration of action at equipotent doses.[6][8]
Visualizing the Metabolic Landscape and Experimental Workflow
To better understand the context of deuterated verapamil's pharmacokinetics, the following diagrams illustrate the metabolic pathways of verapamil and the experimental workflow of the key preclinical study.
Caption: Metabolic pathways of verapamil.
Caption: Experimental workflow for the preclinical study.
Conclusion and Future Directions
The available preclinical data strongly suggest that deuteration can significantly alter the pharmacokinetic and pharmacodynamic properties of verapamil. Specifically, deuteration of the aromatic rings leads to a prolonged duration of action, a highly desirable characteristic for a cardiovascular drug intended for chronic use. While the observed decrease in potency in the preclinical model is a consideration, the potential for site-specific deuteration to modulate both potency and duration of action offers a promising avenue for future drug development.
To date, there is no publicly available information on clinical trials of a deuterated verapamil developed for therapeutic use. The presented data is based on a preclinical study outlined in a patent. Further research, including comprehensive preclinical pharmacokinetic studies in various species and ultimately, well-designed clinical trials in humans, is necessary to fully elucidate the therapeutic potential of deuterated verapamil. Such studies should aim to identify the optimal deuteration strategy to maximize potency and duration of action while maintaining a favorable safety profile. The development of a deuterated verapamil could represent a significant advancement in the management of cardiovascular diseases, offering patients a more convenient and potentially more effective treatment option.
Unveiling the Potent Biological Activity of (S)-(-)-Verapamil: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals Introduction Verapamil (B1683045), a cornerstone in the management of cardiovascular diseases, is administered clinically as a racemic mixture of two enanti...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Verapamil (B1683045), a cornerstone in the management of cardiovascular diseases, is administered clinically as a racemic mixture of two enantiomers, (R)-(+)- and (S)-(-)-Verapamil. While chemically similar, these stereoisomers possess distinct pharmacological profiles. This in-depth technical guide focuses on the biological activity of the (S)-(-)-Verapamil enantiomer, the more potent of the two, providing a comprehensive overview of its mechanism of action, quantitative data on its biological targets, and detailed experimental protocols for its characterization.
Core Biological Activity: Stereoselective Antagonism of L-type Calcium Channels
The primary therapeutic effects of verapamil are attributed to its ability to block L-type voltage-gated calcium channels (Ca_v1.2). The (S)-(-)-enantiomer exhibits significantly greater potency in this regard compared to its (R)-(+)-counterpart. This stereoselectivity is the principal determinant of the racemate's overall pharmacological activity.
Mechanism of Action: (S)-(-)-Verapamil binds to the α1 subunit of the L-type calcium channel, physically occluding the channel pore and preventing the influx of calcium ions into cardiac and vascular smooth muscle cells.[1] This reduction in intracellular calcium leads to a cascade of physiological effects, including:
Negative Chronotropy: Slowing of the heart rate by decreasing the firing rate of the sinoatrial (SA) node.
Negative Dromotropy: Slowing of atrioventricular (AV) conduction.
Negative Inotropy: Reduction in myocardial contractility.
Vasodilation: Relaxation of vascular smooth muscle, leading to a decrease in blood pressure.
Quantitative Analysis of Biological Targets
The following tables summarize the available quantitative data for the interaction of (S)-(-)-Verapamil and racemic verapamil with key biological targets. It is important to note the significant difference in potency between the enantiomers for the L-type calcium channel, while for other targets like the HERG channel and P-glycoprotein, the stereoselectivity is less pronounced.
Off-Target Activities and Additional Signaling Pathways
Beyond its primary action on L-type calcium channels, (S)-(-)-Verapamil interacts with other ion channels and cellular pathways, contributing to its overall pharmacological profile and potential side effects.
HERG Potassium Channel Inhibition
Both enantiomers of verapamil block the human Ether-à-go-go-Related Gene (hERG) potassium channel, which is crucial for cardiac repolarization. The IC50 values for both (+)- and (-)-verapamil are in the low micromolar range, suggesting a lack of significant stereoselectivity for this target.[3] However, another study reported a much higher affinity for racemic verapamil, with an IC50 of 143.0 nM.[4] This off-target effect is an important consideration in drug safety assessment due to the potential for QT interval prolongation.
P-glycoprotein Inhibition
(S)-(-)-Verapamil, along with its (R)-enantiomer, is a well-known inhibitor of P-glycoprotein (P-gp), an ATP-dependent efflux pump that contributes to multidrug resistance in cancer cells and influences the pharmacokinetics of many drugs.[6][7] Both enantiomers have been shown to be approximately equipotent in their ability to inhibit P-gp, suggesting a lack of stereoselectivity for this interaction.[6][7]
Modulation of Intracellular Signaling Cascades
Recent studies have indicated that verapamil can modulate intracellular signaling pathways, although the specific contributions of the (S)-enantiomer are still under investigation. These pathways include:
JAK2/STAT3 Signaling Pathway: Verapamil has been shown to activate the Janus kinase 2 (JAK2)/signal transducer and activator of transcription 3 (STAT3) pathway, which is involved in cardioprotection against ischemia/reperfusion injury.[8]
SIRT1 Signaling Pathway: Verapamil can also activate Sirtuin 1 (SIRT1), a protein deacetylase that plays a role in cellular stress resistance and longevity.[9]
Experimental Protocols
This section provides detailed methodologies for key experiments used to characterize the biological activity of (S)-(-)-Verapamil.
Chiral Separation of Verapamil Enantiomers
Objective: To separate and quantify the (S)-(-)- and (R)-(+)-enantiomers of verapamil from a racemic mixture or biological samples.
Mobile Phase: A mixture of organic solvents like hexane, isopropanol, and a chiral selector, such as a cyclodextrin (B1172386) derivative, is typically employed. The exact composition is optimized for baseline separation of the enantiomers.
Detection: UV detection at a wavelength of 278 nm is commonly used.
Sample Preparation: For biological samples, a liquid-liquid or solid-phase extraction is performed to isolate the drug from the matrix.
Quantification: The concentration of each enantiomer is determined by comparing the peak area to a standard curve of known concentrations.
Electrophysiological Analysis of L-type Calcium Channel Blockade
Objective: To measure the inhibitory effect of (S)-(-)-Verapamil on L-type calcium channel currents.
Methodology: Whole-Cell Patch-Clamp
Cell Line: Human Embryonic Kidney (HEK293) cells stably expressing the human Ca_v1.2 channel are a suitable model system.
Recording Solution (Extracellular): Contains a physiological concentration of Ca²⁺ (e.g., 2 mM) as the charge carrier.
Recording Solution (Intracellular): Contains a Cs⁺-based solution to block potassium currents and an ATP-regenerating system.
Voltage Protocol: Cells are held at a negative holding potential (e.g., -80 mV) to keep the channels in a closed state. Depolarizing voltage steps (e.g., to 0 mV) are applied to elicit L-type calcium currents.
Drug Application: (S)-(-)-Verapamil is applied at various concentrations to the extracellular solution.
Data Analysis: The peak inward current is measured before and after drug application. The concentration-response curve is fitted to the Hill equation to determine the IC50 value.
P-glycoprotein Inhibition Assay
Objective: To assess the inhibitory potency of (S)-(-)-Verapamil on P-glycoprotein-mediated efflux.
Methodology: Rhodamine 123 Efflux Assay
Cell Line: A cell line overexpressing P-glycoprotein, such as MDCK-MDR1 or a drug-resistant cancer cell line (e.g., K562/ADR), is used. A parental cell line with low P-gp expression serves as a negative control.
Substrate: Rhodamine 123, a fluorescent substrate of P-gp, is used.
Procedure:
Cells are pre-incubated with various concentrations of (S)-(-)-Verapamil or a known P-gp inhibitor (positive control).
Rhodamine 123 is added to the cells and incubated to allow for uptake.
The cells are washed to remove extracellular dye.
The intracellular fluorescence is measured using a fluorescence plate reader or flow cytometer.
Data Analysis: An increase in intracellular rhodamine 123 fluorescence in the presence of (S)-(-)-Verapamil indicates inhibition of P-gp-mediated efflux. The IC50 value can be determined from the concentration-response curve.
Visualizations
Signaling Pathway of (S)-(-)-Verapamil in a Cardiomyocyte
Caption: Signaling pathway of (S)-(-)-Verapamil in a cardiomyocyte.
Experimental Workflow for P-glycoprotein Inhibition Assay
Caption: Experimental workflow for P-glycoprotein inhibition assay.
Conclusion
(S)-(-)-Verapamil is the pharmacologically more active enantiomer of verapamil, primarily exerting its therapeutic effects through potent and stereoselective blockade of L-type calcium channels. Its interactions with other targets, such as the HERG channel and P-glycoprotein, contribute to its overall biological profile and are important considerations in both therapeutic application and drug development. The experimental protocols detailed in this guide provide a framework for the comprehensive characterization of (S)-(-)-Verapamil and other cardioactive compounds. Further research into the specific downstream signaling pathways modulated by this enantiomer will continue to refine our understanding of its multifaceted biological activity.
Application Notes and Protocols for the Quantification of (S)-(-)-Verapamil in Plasma Samples using (S)-(-)-Verapamil-d3 Hydrochloride as an Internal Standard
Audience: Researchers, scientists, and drug development professionals. Introduction Verapamil, a calcium channel blocker, is a widely administered drug for the treatment of cardiovascular conditions such as hypertension,...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction
Verapamil, a calcium channel blocker, is a widely administered drug for the treatment of cardiovascular conditions such as hypertension, angina, and arrhythmia. It is a chiral compound, with the (S)-(-)-enantiomer possessing greater pharmacological activity. Accurate quantification of (S)-(-)-Verapamil in plasma is crucial for pharmacokinetic and toxicokinetic studies. The use of a stable isotope-labeled internal standard is the gold standard in bioanalysis using liquid chromatography-mass spectrometry (LC-MS) due to its ability to compensate for variability during sample preparation and analysis.[1] This document provides a detailed protocol for the quantification of (S)-(-)-Verapamil in plasma samples using (S)-(-)-Verapamil-d3 hydrochloride as an internal standard.
(S)-(-)-Verapamil-d3 hydrochloride is a deuterated form of Verapamil, making it an ideal internal standard. It is chemically identical to the analyte but has a higher molecular weight, allowing the mass spectrometer to differentiate between the analyte and the internal standard.[1] Their similar physicochemical properties ensure they behave almost identically during extraction, chromatography, and ionization, leading to highly precise and accurate quantification.[1]
Experimental Protocols
This section details the methodology for the quantification of (S)-(-)-Verapamil in plasma.
Materials and Reagents
(S)-(-)-Verapamil hydrochloride reference standard
(S)-(-)-Verapamil-d3 hydrochloride internal standard
High-Performance Liquid Chromatography (HPLC) system
Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source
Preparation of Standard and Quality Control Solutions
Stock Solutions (1 mg/mL): Prepare separate stock solutions of (S)-(-)-Verapamil hydrochloride and (S)-(-)-Verapamil-d3 hydrochloride in methanol.
Working Standard Solutions: Prepare serial dilutions of the (S)-(-)-Verapamil stock solution with a 50:50 mixture of methanol and water to create calibration standards.
Internal Standard Working Solution: Dilute the (S)-(-)-Verapamil-d3 hydrochloride stock solution with the same diluent to a final concentration of 50 ng/mL.
Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations by spiking blank plasma with known amounts of (S)-(-)-Verapamil.
Sample Preparation (Liquid-Liquid Extraction)
Thaw plasma samples and vortex to ensure homogeneity.
To a 100 µL aliquot of plasma, add 25 µL of the internal standard working solution (50 ng/mL of (S)-(-)-Verapamil-d3 hydrochloride).
Vortex mix for 30 seconds.
Add 1 mL of the extraction solvent (e.g., ethyl acetate).
Vortex mix for 10 minutes to ensure thorough extraction.
Centrifuge at 4000 rpm for 5 minutes.
Transfer the supernatant (organic layer) to a clean tube.
Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of the mobile phase.
Inject an aliquot (e.g., 5-10 µL) into the LC-MS/MS system.
Liquid Chromatography Conditions
Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm) is suitable.
Mobile Phase A: 0.1% Formic acid in water.
Mobile Phase B: 0.1% Formic acid in acetonitrile.
Flow Rate: 0.3 mL/min.
Gradient: A gradient elution can be optimized, for example:
(S)-(-)-Verapamil-d3 hydrochloride in drug metabolism and pharmacokinetic (DMPK) studies
Application Notes: (S)-(-)-Verapamil-d3 Hydrochloride in DMPK Studies Introduction Verapamil (B1683045) is a calcium channel blocker widely used in the treatment of hypertension, angina, and cardiac arrhythmias.[1][2] It...
Author: BenchChem Technical Support Team. Date: December 2025
Application Notes: (S)-(-)-Verapamil-d3 Hydrochloride in DMPK Studies
Introduction
Verapamil (B1683045) is a calcium channel blocker widely used in the treatment of hypertension, angina, and cardiac arrhythmias.[1][2] It is administered as a racemic mixture of (R)-(+)- and (S)-(-)-enantiomers, which exhibit different pharmacological activities and metabolic rates.[3][4] The (S)-enantiomer possesses significantly greater potency than the (R)-enantiomer.[3] Understanding the drug metabolism and pharmacokinetic (DMPK) profile of each enantiomer is crucial for optimizing therapeutic outcomes. (S)-(-)-Verapamil-d3 hydrochloride is a stable, isotopically labeled version of the (S)-enantiomer, making it an invaluable tool for quantitative bioanalysis.[5] Its primary application is as an internal standard (IS) in Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) assays, allowing for precise and accurate quantification of (S)-Verapamil in complex biological matrices.[5][6]
Key Application: Internal Standard in Bioanalysis
In DMPK studies, accurate quantification of a drug and its metabolites in biological fluids like plasma or urine is fundamental. LC-MS/MS is the gold standard for this purpose due to its high sensitivity and selectivity.[7] The use of a stable isotope-labeled internal standard is best practice because it co-elutes with the analyte and behaves nearly identically during sample extraction, ionization, and analysis, correcting for matrix effects and variations in instrument response.[8]
(S)-(-)-Verapamil-d3 hydrochloride is the ideal IS for quantifying (S)-Verapamil for several reasons:
Stereospecificity: It matches the specific enantiomer of interest, which is critical since (R)- and (S)-Verapamil have different pharmacokinetic profiles.[9]
Physicochemical Similarity: It has virtually the same chemical and physical properties as the unlabeled analyte, ensuring it behaves identically during sample processing.[5]
Mass Differentiation: The deuterium (B1214612) (d3) label provides a clear mass shift (typically +3 Da) that is easily distinguished by the mass spectrometer from the unlabeled analyte, without altering its chromatographic retention time.[10]
Protocol 1: Quantitative Analysis of (S)-Verapamil in Human Plasma via LC-MS/MS
This protocol describes a typical method for quantifying (S)-Verapamil in human plasma using (S)-(-)-Verapamil-d3 hydrochloride as an internal standard.
1. Materials and Reagents
(S)-Verapamil and (S)-(-)-Verapamil-d3 hydrochloride standards
Stock Solutions (1 mg/mL): Separately dissolve (S)-Verapamil and (S)-(-)-Verapamil-d3 HCl in methanol.
Working Standard Solutions: Serially dilute the (S)-Verapamil stock solution with 50:50 ACN:water to prepare calibration standards (e.g., 1-500 ng/mL).[6][7]
Internal Standard Working Solution (50 ng/mL): Dilute the (S)-(-)-Verapamil-d3 HCl stock solution with 50:50 ACN:water.
3. Sample Preparation (Protein Precipitation)
Protein precipitation is a common, rapid method for cleaning up plasma samples before LC-MS/MS analysis.[13][14]
Aliquot 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a microcentrifuge tube.
Add 20 µL of the Internal Standard Working Solution (50 ng/mL) to each tube (except blanks) and vortex briefly.
Add 300 µL of ice-cold acetonitrile to precipitate plasma proteins.[15]
Vortex vigorously for 1 minute.
Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[16]
Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.
4. LC-MS/MS Instrumentation and Conditions
LC System: UHPLC system
Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source operating in positive ion mode.[6]
Analytical Column: A chiral column is required to separate the enantiomers, for example, a Chiralcel OD-RH (150 x 4.6 mm, 5 µm).[6]
Mobile Phase: An isocratic or gradient mixture of acetonitrile and water with an additive like 0.1% formic acid or ammonium (B1175870)formate (B1220265) is common.[6][17]
Note: MRM (Multiple Reaction Monitoring) transitions should be optimized for the specific instrument used.
5. Data Analysis
Quantify (S)-Verapamil by calculating the peak area ratio of the analyte to the internal standard.
Generate a calibration curve by plotting the peak area ratios against the known concentrations of the calibration standards.
Determine the concentration of (S)-Verapamil in the unknown samples by interpolating their peak area ratios from the calibration curve.
Visualizations
Experimental Workflow Diagram
Caption: Bioanalytical workflow for quantifying (S)-Verapamil in plasma.
Verapamil Metabolism and Pharmacokinetics
Verapamil undergoes extensive first-pass metabolism in the liver, primarily mediated by the cytochrome P450 enzyme system, with CYP3A4 being the major contributor.[18][19] The main metabolic pathways are N-demethylation and N-dealkylation.[20][21] N-demethylation of Verapamil produces the active metabolite Norverapamil (B1221204).[18] CYP3A4 shows stereoselectivity; it preferentially metabolizes (S)-Verapamil to S-norverapamil.[20]
Metabolic Pathway of (S)-Verapamil
Caption: Primary metabolic pathway of (S)-Verapamil via CYP3A4.
Pharmacokinetic Data
The pharmacokinetics of Verapamil are complex, characterized by low bioavailability due to extensive first-pass metabolism.[22]
Table of Typical Pharmacokinetic Parameters for Oral Verapamil in Humans:
Note: These values are for racemic verapamil and can vary between individuals and formulations. S-Verapamil is cleared more rapidly than R-Verapamil.[9]
(S)-(-)-Verapamil-d3 hydrochloride is an essential tool for conducting high-quality DMPK studies of Verapamil. Its use as an internal standard in stereospecific LC-MS/MS assays ensures the generation of precise, accurate, and reliable pharmacokinetic data. This level of analytical rigor is indispensable for understanding the disposition of the pharmacologically more potent (S)-enantiomer, supporting drug development, and optimizing clinical use.
Application Note: Preparation of (S)-(-)-Verapamil-d3 Hydrochloride Stock and Working Solutions
Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a detailed protocol for the preparation of stock and working solutions of (S)-(-)-Verapamil-d3 hydrochloride. (S)-(-...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Abstract: This document provides a detailed protocol for the preparation of stock and working solutions of (S)-(-)-Verapamil-d3 hydrochloride. (S)-(-)-Verapamil-d3 hydrochloride is a deuterated analog of Verapamil, commonly used as an internal standard for its quantification by Gas Chromatography (GC) or Liquid Chromatography-Mass Spectrometry (LC-MS)[1]. Accurate preparation of solutions is critical for obtaining reliable and reproducible experimental results. This guide outlines the necessary materials, procedural steps, storage conditions, and safety precautions.
Compound Data and Solubility
Summarized below are the key physicochemical properties of (S)-(-)-Verapamil-d3 hydrochloride. This data is essential for accurate calculations and solvent selection.
Appropriate solvent (e.g., DMSO, Ethanol, or purified water)
Analytical balance
Fume hood
Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Microcentrifuge tubes or amber glass vials
Pipettes and sterile pipette tips
Vortex mixer
Sonicator (water bath or probe)
Sterile syringe filters (0.22 µm) for aqueous solutions
2.2. Protocol 1: Preparation of an Organic Stock Solution (e.g., 10 mg/mL in DMSO)
This protocol is suitable for creating a high-concentration stock solution for long-term storage, which can be diluted into aqueous buffers for final experiments.
Pre-weighing: Tare a sterile microcentrifuge tube or amber vial on an analytical balance.
Weighing: Carefully weigh the desired amount of (S)-(-)-Verapamil-d3 hydrochloride powder inside a fume hood. For example, to prepare 1 mL of a 10 mg/mL solution, weigh 10 mg of the solid.
Solubilization: Add the appropriate volume of DMSO to the vial. For a 10 mg/mL concentration using 10 mg of solid, add 1 mL of DMSO.
Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes. If necessary, sonicate the solution for 5-10 minutes to ensure complete dissolution. Visually inspect the solution to confirm no solid particles remain.
Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C for up to 1 month or -80°C for up to 6 months[2].
2.3. Protocol 2: Preparation of an Aqueous Stock Solution (e.g., 1 mg/mL in Water)
This protocol is for applications where an organic solvent is not desirable. Note that aqueous solutions have limited stability and should typically be prepared fresh.
Weighing: Following the steps in Protocol 1, weigh the desired amount of (S)-(-)-Verapamil-d3 hydrochloride (e.g., 1 mg).
Solubilization: Add the required volume of purified water to the vial (e.g., 1 mL for a 1 mg/mL solution).
Dissolution: Cap the vial and vortex. Use a sonicator to facilitate dissolution, as achieving higher concentrations in aqueous solutions can be challenging[2].
Sterilization: To prevent bacterial growth, filter the aqueous solution through a 0.22 µm sterile syringe filter into a new sterile tube[2].
Storage: It is strongly recommended to use aqueous solutions on the same day they are prepared. Storing aqueous solutions for more than one day is not advised[3].
2.4. Protocol 3: Preparation of Working Solutions
Working solutions are prepared by diluting a stock solution into the final experimental medium (e.g., cell culture media, phosphate-buffered saline).
Thaw Stock: Thaw a single aliquot of the stock solution at room temperature.
Calculate Dilution: Use the formula C₁V₁ = C₂V₂ to determine the volume of stock solution needed.
C₁ = Concentration of the stock solution
V₁ = Volume of the stock solution to be used
C₂ = Desired concentration of the working solution
V₂ = Final volume of the working solution
Example: To prepare 1 mL (1000 µL) of a 10 µM working solution from a 10 mg/mL stock:
First, convert the stock concentration to Molarity:
(10 mg/mL) / (494.1 g/mol ) * (1 g / 1000 mg) * (1000 mL / 1 L) = 0.0202 M
Dilution: Add the calculated volume (0.495 µL) of the stock solution to the final volume (999.5 µL) of the experimental buffer.
Mixing: Vortex the working solution gently to ensure homogeneity before use. Ensure the final concentration of the organic solvent (if used) is minimal to avoid physiological effects in the experiment[3].
Workflow Diagram
The following diagram illustrates the logical flow from receiving the solid compound to the preparation of the final working solution.
Caption: Workflow for preparing stock and working solutions.
Safety and Handling
This product should be considered hazardous until further information is available. Do not ingest, inhale, or allow contact with skin or eyes[3].
Always handle the solid compound and concentrated stock solutions inside a certified chemical fume hood.
Use appropriate personal protective equipment (PPE), including a lab coat, chemical-resistant gloves, and safety glasses.
Refer to the complete Safety Data Sheet (SDS) provided by the manufacturer before use.
Application of (S)-(-)-Verapamil-d3 Hydrochloride in P-glycoprotein Inhibition Assays
For Researchers, Scientists, and Drug Development Professionals Introduction P-glycoprotein (P-gp), a member of the ATP-binding cassette (ABC) transporter family, is a crucial protein in pharmacology and drug development...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
P-glycoprotein (P-gp), a member of the ATP-binding cassette (ABC) transporter family, is a crucial protein in pharmacology and drug development.[1] It acts as an efflux pump, actively transporting a wide variety of structurally diverse compounds out of cells. This function plays a significant role in drug absorption, distribution, metabolism, and excretion (ADME), and is a key mechanism behind multidrug resistance (MDR) in cancer cells.[1][2] Therefore, the identification and characterization of P-gp inhibitors are of paramount importance in overcoming MDR and improving the therapeutic efficacy of various drugs.
Verapamil (B1683045), a calcium channel blocker, is a well-established first-generation P-gp inhibitor.[1] It interacts with P-gp, modulating its activity and consequently affecting the transport of P-gp substrates.[3] While often used as a racemic mixture, specific enantiomers may exhibit different properties. The deuterated form, (S)-(-)-Verapamil-d3 hydrochloride, serves as a valuable tool in P-gp inhibition assays, particularly in studies involving mass spectrometry-based detection methods, by providing a stable isotope-labeled internal standard for accurate quantification. This document provides detailed application notes and protocols for the use of (S)-(-)-Verapamil-d3 hydrochloride and its non-deuterated counterpart in P-gp inhibition assays.
Mechanism of P-glycoprotein Inhibition by Verapamil
Verapamil's inhibitory effect on P-gp is multifaceted. It can act as both a substrate and an inhibitor of the transporter.[4][5] The interaction of verapamil with P-gp can lead to:
Competitive and Non-competitive Inhibition: Verapamil can compete with other substrates for binding to P-gp.[3] Studies have also suggested a non-competitive inhibition mechanism, where verapamil binds to a site distinct from the substrate-binding site, leading to conformational changes that impair transport activity.[3][6]
Modulation of ATPase Activity: P-gp utilizes the energy from ATP hydrolysis to efflux substrates. Verapamil has been shown to have a biphasic effect on P-gp's ATPase activity, activating it at low concentrations and inhibiting it at higher concentrations.[4][7] This complex interaction highlights the intricate regulatory mechanism of P-gp.
Downregulation of P-gp Expression: Prolonged exposure to verapamil has been observed to decrease the expression of P-gp at both the mRNA and protein levels in some cancer cell lines, suggesting a potential for long-term reversal of MDR.[8]
The following diagram illustrates the principal mechanisms of P-gp inhibition by Verapamil.
Caption: Mechanisms of P-glycoprotein inhibition by Verapamil.
Quantitative Data on Verapamil's P-gp Inhibition
The inhibitory potency of verapamil against P-gp is typically quantified by its half-maximal inhibitory concentration (IC50). It is important to note that IC50 values can vary significantly depending on the experimental conditions, such as the cell line used, the P-gp substrate, and the specific assay protocol.[2]
P-gp Inhibition Assay using Caco-2 Cell Monolayers
This protocol describes a bidirectional transport assay using Caco-2 cells, a human colon adenocarcinoma cell line that endogenously expresses P-gp, to assess the inhibitory potential of (S)-(-)-Verapamil.
Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, 1% L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin
Hanks' Balanced Salt Solution (HBSS) with 10 mM HEPES, pH 7.4
(S)-(-)-Verapamil hydrochloride or (S)-(-)-Verapamil-d3 hydrochloride
A known P-gp substrate (e.g., Digoxin, Rhodamine 123)
Scintillation counter or fluorescence plate reader
Transepithelial electrical resistance (TEER) meter
Procedure:
Cell Culture: Seed Caco-2 cells onto the Transwell inserts at a density of approximately 100,000 cells/cm². Culture for 21 days to allow for differentiation and formation of a confluent monolayer with tight junctions. Change the culture medium every 2-3 days.
Monolayer Integrity Check: Before the experiment, measure the TEER of the Caco-2 monolayers. Only use monolayers with TEER values indicative of good integrity (typically >200 Ω·cm²).
Preparation of Solutions: Prepare transport buffer (HBSS with 10 mM HEPES). Prepare stock solutions of the P-gp substrate and (S)-(-)-Verapamil in a suitable solvent (e.g., DMSO) and then dilute to the final concentrations in the transport buffer. Ensure the final solvent concentration is non-toxic to the cells (typically ≤1%).
Transport Experiment:
Wash the Caco-2 monolayers twice with pre-warmed transport buffer.
Apical to Basolateral (A-to-B) Transport: Add the P-gp substrate solution (with or without (S)-(-)-Verapamil) to the apical (upper) chamber and fresh transport buffer to the basolateral (lower) chamber.
Basolateral to Apical (B-to-A) Transport: Add the P-gp substrate solution (with or without (S)-(-)-Verapamil) to the basolateral chamber and fresh transport buffer to the apical chamber.
Incubate the plates at 37°C with gentle shaking for a defined period (e.g., 2 hours).
Sample Collection and Analysis: At the end of the incubation, collect samples from both the apical and basolateral chambers. Analyze the concentration of the P-gp substrate using an appropriate method (e.g., liquid scintillation counting for radiolabeled substrates, fluorescence measurement for fluorescent substrates).
Data Analysis:
Calculate the apparent permeability coefficient (Papp) for both A-to-B and B-to-A directions using the following equation:
Papp = (dQ/dt) / (A * C0)
where dQ/dt is the transport rate, A is the surface area of the membrane, and C0 is the initial concentration of the substrate.
Calculate the efflux ratio (ER):
ER = Papp (B-to-A) / Papp (A-to-B)
An efflux ratio significantly greater than 2 is indicative of P-gp-mediated efflux. A reduction in the efflux ratio in the presence of (S)-(-)-Verapamil indicates P-gp inhibition.
To determine the IC50 value, perform the assay with a range of (S)-(-)-Verapamil concentrations and plot the percentage of inhibition against the logarithm of the inhibitor concentration.
The following diagram outlines the experimental workflow for the Caco-2 transport assay.
Caption: Experimental workflow for a P-gp inhibition assay.
P-gp ATPase Activity Assay
This assay measures the effect of (S)-(-)-Verapamil on the ATP hydrolysis activity of P-gp, which is directly linked to its transport function.
Materials:
P-gp-rich membrane vesicles (e.g., from Sf9 cells overexpressing P-gp)
Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4, 5 mM MgCl2, 0.1 mM EGTA)
Sodium orthovanadate (a P-gp ATPase inhibitor control)
96-well microplate
Plate reader
Procedure:
Preparation of Reagents: Prepare assay buffer, ATP solution, and a range of concentrations of (S)-(-)-Verapamil.
Assay Setup: In a 96-well plate, add the P-gp membrane vesicles to the assay buffer.
Incubation with Verapamil: Add different concentrations of (S)-(-)-Verapamil to the wells. Include control wells with no verapamil and wells with sodium orthovanadate to determine the basal and non-P-gp-specific ATPase activity.
Initiation of Reaction: Start the reaction by adding ATP to all wells.
Incubation: Incubate the plate at 37°C for a specific time (e.g., 20-30 minutes).
Termination of Reaction and Phosphate Detection: Stop the reaction by adding the phosphate detection reagent. This reagent will react with the inorganic phosphate (Pi) released from ATP hydrolysis to produce a colored product.
Measurement: Read the absorbance at the appropriate wavelength using a plate reader.
Data Analysis:
Subtract the absorbance of the vanadate-treated wells (non-P-gp ATPase activity) from all other readings to get the P-gp-specific ATPase activity.
Plot the P-gp ATPase activity against the concentration of (S)-(-)-Verapamil to observe the stimulatory and inhibitory effects.
The logical relationship for using (S)-(-)-Verapamil-d3 hydrochloride as a control in such assays is depicted below.
Caption: Role of (S)-(-)-Verapamil-d3 HCl in P-gp assays.
Conclusion
(S)-(-)-Verapamil hydrochloride and its deuterated analog are indispensable tools for studying P-glycoprotein inhibition. A thorough understanding of its mechanism of action and the application of standardized in vitro assays are crucial for the accurate assessment of P-gp-mediated drug interactions and the development of strategies to overcome multidrug resistance. The protocols and data presented here provide a comprehensive guide for researchers in this field.
Application Notes and Protocols for (S)-(-)-Verapamil-d3 hydrochloride in Cell-Based Transport Assays
For Researchers, Scientists, and Drug Development Professionals Introduction (S)-(-)-Verapamil, the more pharmacologically potent enantiomer of Verapamil (B1683045), is a well-characterized inhibitor of the P-glycoprotei...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
(S)-(-)-Verapamil, the more pharmacologically potent enantiomer of Verapamil (B1683045), is a well-characterized inhibitor of the P-glycoprotein (P-gp, also known as MDR1 or ABCB1) efflux transporter.[1][2] P-gp is a critical membrane protein that actively extrudes a wide variety of xenobiotics from cells, playing a major role in drug absorption, distribution, and the development of multidrug resistance in cancer.[3][4] Consequently, in vitro cell-based transport assays, such as those employing Caco-2 and MDCK-MDR1 cell lines, are indispensable tools in drug discovery for evaluating a compound's potential as a P-gp substrate.[5][6][7]
In these assays, (S)-(-)-Verapamil serves as a reference inhibitor to determine if the efflux of a test compound is mediated by P-gp.[5] The deuterated form, (S)-(-)-Verapamil-d3 hydrochloride, is an ideal internal standard for liquid chromatography-mass spectrometry (LC-MS/MS) analysis due to its near-identical chemical and physical properties to the non-labeled compound, ensuring accurate and precise quantification by correcting for variability during sample processing and analysis.[8][9][10]
These application notes provide detailed protocols for utilizing (S)-(-)-Verapamil-d3 hydrochloride in Caco-2 and MDCK-MDR1 cell-based transport assays to assess P-gp-mediated efflux of drug candidates.
Mechanism of P-gp Inhibition by Verapamil
Verapamil inhibits P-gp-mediated efflux, thereby increasing the intracellular concentration of P-gp substrates. While the precise mechanism is complex, evidence suggests a two-step process where Verapamil may block the drug-binding site of P-gp from the extracellular side.[11][12] This prevents the conformational changes necessary for the ATP-dependent transport of substrates out of the cell.[3][13] The inhibition of P-gp by Verapamil can reverse multidrug resistance and enhance the oral bioavailability of P-gp substrates.[4][14]
Figure 1: Simplified signaling pathway of P-gp inhibition by (S)-(-)-Verapamil.
Data Presentation
The key outputs of cell-based transport assays are the apparent permeability coefficient (Papp) and the efflux ratio (ER). These values help classify compounds based on their permeability and their potential as P-gp substrates.
Table 1: Classification of Apparent Permeability (Papp)
Table 2: Typical Results for Control Compounds in Caco-2 and MDCK-MDR1 Assays
Compound
Assay Type
Role
Expected Papp (A→B) (x 10⁻⁶ cm/s)
Expected Efflux Ratio (ER)
Atenolol
Caco-2
Low Permeability Control
< 1.0
~1
Propranolol
Caco-2
High Permeability Control
> 10.0
~1
Quinidine
MDCK-MDR1
P-gp Substrate
Variable
> 2.0 (can be very high, e.g., >100)
Prazosin
MDCK-MDR1
P-gp Substrate
Variable
> 2.0
Data synthesized from multiple sources.[7][16][17]
Table 3: Example of P-gp Substrate Identification using (S)-(-)-Verapamil
Test Compound
Cell Line
(S)-(-)-Verapamil (100 µM)
Papp (A→B) (x 10⁻⁶ cm/s)
Papp (B→A) (x 10⁻⁶ cm/s)
Efflux Ratio (ER)
P-gp Substrate?
Quinidine
MDCK-MDR1
-
0.5
419
838
Yes
Quinidine
MDCK-MDR1
+
2.5
35
14
-
Verapamil
MDCK-MDR1
-
1.3
5.7
4.3
Yes
Verapamil
MDCK-MDR1
+ (Zosuquidar)
2.9
4.6
1.6
-
Illustrative data based on published results. Actual values may vary.[17][18]
Experimental Protocols
Caco-2 Permeability Assay
This assay is considered the gold standard for predicting human intestinal drug absorption.[19]
Figure 2: Experimental workflow for the Caco-2 permeability assay.
Materials:
Caco-2 cells (ATCC HTB-37)
DMEM with high glucose, fetal bovine serum (FBS), non-essential amino acids, penicillin-streptomycin
Transwell™ inserts (e.g., 24-well format)
Hank's Balanced Salt Solution (HBSS)
Test compound and control compounds (e.g., Atenolol, Propranolol)
(S)-(-)-Verapamil hydrochloride
(S)-(-)-Verapamil-d3 hydrochloride
LC-MS/MS system
Protocol:
Cell Culture: Culture Caco-2 cells in DMEM supplemented with 10% FBS, 1% non-essential amino acids, and 1% penicillin-streptomycin. Seed cells onto Transwell™ inserts at an appropriate density.
Monolayer Formation: Culture the cells for 21-25 days to allow for differentiation and the formation of a confluent monolayer with tight junctions.
Monolayer Integrity Check: Prior to the experiment, measure the transepithelial electrical resistance (TEER) of the monolayer. Only use inserts with TEER values ≥ 200 Ω·cm².[6][20]
Transport Experiment:
Wash the cell monolayer with pre-warmed HBSS (pH 7.4).
Prepare dosing solutions of the test compound (e.g., at 10 µM) in HBSS. For P-gp inhibition experiments, prepare a dosing solution containing the test compound and (S)-(-)-Verapamil (e.g., at 100 µM).
To assess A→B permeability, add the dosing solution to the apical (upper) chamber and fresh HBSS to the basolateral (lower) chamber.
To assess B→A permeability, add the dosing solution to the basolateral chamber and fresh HBSS to the apical chamber.
Incubate the plates at 37°C with gentle shaking for 90-120 minutes.[5]
Sample Collection and Analysis:
At the end of the incubation, collect samples from both the donor and receiver chambers.
Add a known concentration of (S)-(-)-Verapamil-d3 hydrochloride as an internal standard to all samples for LC-MS/MS analysis.
Quantify the concentration of the test compound in each sample by a validated LC-MS/MS method.
Data Calculation:
Calculate the apparent permeability (Papp) using the following equation:
Papp (cm/s) = (dQ/dt) / (A * C₀)
Where dQ/dt is the rate of permeation, A is the surface area of the insert, and C₀ is the initial concentration in the donor chamber.[19]
Calculate the efflux ratio (ER):
ER = Papp (B→A) / Papp (A→B)
An ER ≥ 2 suggests the compound is a substrate for an efflux transporter. A significant reduction in the ER in the presence of (S)-(-)-Verapamil confirms P-gp mediated efflux.
MDCK-MDR1 Permeability Assay
This assay is specifically designed to identify P-gp substrates and is often used to predict blood-brain barrier penetration.[21][22]
Application Notes and Protocols for Caco-2 Permeability Assay with (S)-(-)-Verapamil Hydrochloride
For Researchers, Scientists, and Drug Development Professionals Introduction The Caco-2 cell permeability assay is a widely utilized in vitro model in the pharmaceutical industry to predict the oral absorption of drug ca...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
The Caco-2 cell permeability assay is a widely utilized in vitro model in the pharmaceutical industry to predict the oral absorption of drug candidates.[1][2][3][4] Derived from a human colon adenocarcinoma, Caco-2 cells differentiate into a monolayer of polarized enterocytes that mimic the intestinal epithelial barrier.[3][4][5] This model is instrumental in evaluating both passive diffusion and active transport mechanisms, including the identification of substrates for efflux transporters like P-glycoprotein (P-gp).[1][3][5] Verapamil (B1683045), a known P-gp inhibitor, is often incorporated into the assay to determine if a test compound is a substrate of this efflux pump.[3][5][6][7][8] This document provides a detailed protocol for conducting a Caco-2 permeability assay, with a specific focus on investigating P-gp-mediated efflux using (S)-(-)-Verapamil hydrochloride. While the deuterated form, (S)-(-)-Verapamil-d3 hydrochloride, is typically used as an internal standard for analytical quantification by LC-MS/MS, this protocol will refer to the non-deuterated form for its role as an inhibitor.
Data Presentation
Table 1: Classification of Apparent Permeability (Papp)
The apparent permeability coefficient (Papp) is calculated to quantify the rate at which a compound crosses the Caco-2 cell monolayer.[9] The classification of Papp values helps in predicting the in vivo absorption of a drug.
Papp Value (x 10⁻⁶ cm/s)
Permeability Classification
Expected In Vivo Absorption
< 1.0
Low
Poor
1.0 - 10.0
Moderate
Moderate
> 10.0
High
High
Source: Adapted from Hubatsch et al. (2007) and Tavelin (2003) as cited in[9]
Table 2: Interpreting the Efflux Ratio (ER)
The efflux ratio is a key parameter to identify whether a compound is a substrate of efflux transporters like P-gp.[1][5] It is calculated by comparing the Papp value in the basolateral-to-apical direction to the apical-to-basolateral direction.
Efflux Ratio (ER = Papp (B-A) / Papp (A-B))
Interpretation
< 2
No significant active efflux
≥ 2
Indicates active efflux
An ER ≥ 2 suggests that the compound is likely a substrate for an efflux transporter.[1][5]
Table 3: Expected Outcome with P-gp Inhibitor
The inclusion of a P-gp inhibitor like Verapamil helps to confirm the involvement of P-gp in the efflux of a test compound.
Condition
Expected Papp (A-B)
Expected Papp (B-A)
Expected Efflux Ratio (ER)
Interpretation
Test Compound Alone
Low to Moderate
High
≥ 2
Test compound is a P-gp substrate.
Test Compound + Verapamil
Increased
Decreased
Reduced (approaches 1)
Confirms P-gp mediated efflux.
Experimental Protocols
This protocol outlines the key steps for performing a Caco-2 permeability assay to assess the bidirectional transport of a test compound and to investigate the involvement of P-gp using Verapamil.
Caco-2 Cell Culture and Monolayer Formation
Cell Maintenance : Culture Caco-2 cells in appropriate flasks using Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 1% non-essential amino acids, and 1% penicillin-streptomycin. Maintain the cells in a humidified incubator at 37°C with 5% CO₂.
Seeding on Transwell® Inserts : Once the cells reach 80-90% confluency, detach them using trypsin-EDTA. Seed the Caco-2 cells onto permeable Transwell® inserts (e.g., 24-well format) at a density of approximately 6 x 10⁴ cells/cm². The inserts separate the apical (upper) and basolateral (lower) compartments.[3]
Differentiation : Culture the cells on the Transwell® inserts for 18-21 days to allow for differentiation into a polarized monolayer.[1] Change the culture medium every 2-3 days.
Monolayer Integrity Assessment
Before conducting the permeability assay, it is crucial to confirm the integrity of the Caco-2 cell monolayer.
Transepithelial Electrical Resistance (TEER) : Measure the TEER of the cell monolayer using a voltohmmeter. TEER values should be greater than 200 Ω·cm² to indicate a confluent monolayer with well-formed tight junctions.[10]
Lucifer Yellow Permeability : To further assess the integrity of the tight junctions, perform a Lucifer Yellow permeability test. The Papp of Lucifer Yellow should be less than 1.0 x 10⁻⁶ cm/s.
Bidirectional Permeability Assay
This part of the protocol determines the permeability of the test compound in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions.
Preparation of Transport Buffer : Prepare a transport buffer, typically Hank's Balanced Salt Solution (HBSS) buffered with HEPES, at pH 7.4.
Preparation of Dosing Solutions :
Test Compound : Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO) and then dilute it in the transport buffer to the final desired concentration (e.g., 10 µM).[3] The final DMSO concentration should typically be less than 1%.
Test Compound with Verapamil : Prepare a dosing solution containing the test compound at the same concentration as above, along with (S)-(-)-Verapamil hydrochloride (e.g., 100 µM).[7]
Assay Procedure :
Wash the Caco-2 monolayers with pre-warmed (37°C) transport buffer.
For A-B transport : Add the dosing solution to the apical compartment and fresh transport buffer to the basolateral compartment.
For B-A transport : Add the dosing solution to the basolateral compartment and fresh transport buffer to the apical compartment.
Incubate the plates at 37°C on an orbital shaker for a defined period (e.g., 2 hours).[3]
At the end of the incubation, collect samples from both the donor and receiver compartments.
Sample Analysis and Data Calculation
Quantification : Analyze the concentration of the test compound in the collected samples using a validated analytical method, such as LC-MS/MS. If (S)-(-)-Verapamil-d3 hydrochloride is used, it will serve as an internal standard for the quantification of the test compound.
Calculation of Apparent Permeability (Papp) :
The Papp value is calculated using the following equation:
Papp (cm/s) = (dQ/dt) / (A * C₀)
Where:
dQ/dt is the rate of drug transport (µmol/s)
A is the surface area of the membrane (cm²)
C₀ is the initial concentration of the drug in the donor compartment (µmol/mL)[5]
Calculation of Efflux Ratio (ER) :
The ER is calculated as:
ER = Papp (B-A) / Papp (A-B)[1]
Technical Support Center: Troubleshooting Low Signal Intensity for (S)-(-)-Verapamil-d3 hydrochloride in LC-MS
This technical support center provides guidance for researchers, scientists, and drug development professionals encountering low signal intensity for (S)-(-)-Verapamil-d3 hydrochloride during Liquid Chromatography-Mass S...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides guidance for researchers, scientists, and drug development professionals encountering low signal intensity for (S)-(-)-Verapamil-d3 hydrochloride during Liquid Chromatography-Mass Spectrometry (LC-MS) analysis. The following sections offer troubleshooting guides in a question-and-answer format, detailed experimental protocols, and frequently asked questions to address common challenges.
Frequently Asked Questions (FAQs)
Q1: What are the most common causes of low signal intensity for (S)-(-)-Verapamil-d3 hydrochloride in LC-MS?
Low signal intensity for Verapamil-d3 can stem from several factors, with ion suppression being a primary culprit.[1][2] Ion suppression occurs when molecules in the sample matrix co-elute with the analyte and interfere with its ionization, leading to a reduced signal.[1][3] Other potential causes include inefficient ionization, suboptimal mass spectrometer settings, poor sample preparation, contamination of the ion source, and issues with the LC separation.[2]
Q2: How can I determine if ion suppression is affecting my Verapamil-d3 signal?
A common method to detect ion suppression is a post-column infusion experiment.[1] This involves infusing a constant flow of a Verapamil-d3 standard into the mass spectrometer while injecting a blank sample extract onto the LC column. A significant drop in the baseline signal at the retention time of Verapamil-d3 indicates the presence of co-eluting matrix components causing suppression.[1] Another approach is the post-extraction spike method, where the response of Verapamil-d3 in a standard solution is compared to its response when spiked into a blank matrix sample after extraction.[1]
Q3: Can the choice of ionization technique impact the signal intensity of Verapamil-d3?
Yes, the ionization technique can significantly influence the degree of ion suppression. Electrospray ionization (ESI) is commonly used but is often more susceptible to ion suppression compared to atmospheric pressure chemical ionization (APCI).[1] If you are experiencing significant ion suppression with ESI, switching to APCI could be a viable strategy to reduce interference, provided it is compatible with Verapamil-d3.[1][4]
Q4: Why is a stable isotope-labeled internal standard like Verapamil-d3 used, and can it still be affected by low signal issues?
A deuterated internal standard, such as Verapamil-d3 or Verapamil-d6, is used to compensate for variability in sample preparation and matrix effects, including ion suppression.[1][5] The internal standard is expected to behave almost identically to the unlabeled analyte during extraction, chromatography, and ionization. Therefore, any signal suppression affecting the analyte should similarly affect the internal standard, allowing for accurate quantification. However, if the overall signal intensity for both the analyte and the internal standard is low, it can compromise the sensitivity and accuracy of the assay.
Troubleshooting Guides
This section provides a step-by-step approach to diagnosing and resolving low signal intensity for (S)-(-)-Verapamil-d3 hydrochloride.
Issue 1: Weak or No Signal Detected
Possible Cause
Troubleshooting Step
Recommended Action
Improper Mass Spectrometer Settings
Verify MS parameters.
Ensure the mass spectrometer is tuned and calibrated. Optimize parameters such as capillary voltage, gas flows (nebulizer, auxiliary, sheath), and ion transfer tube/capillary temperature. Use a standard solution of Verapamil-d3 to directly infuse into the MS and optimize the precursor and product ion transitions.
Incorrect Mobile Phase Composition
Check mobile phase pH and organic content.
Verapamil (B1683045) is a basic compound with a pKa of 8.92.[6] Using a mobile phase with a pH 2-3 units below the pKa (e.g., pH 6-7) can ensure it is ionized, which is favorable for reverse-phase chromatography and ESI. Ensure appropriate additives like formic acid or ammonium (B1175870)formate (B1220265) are used to promote ionization.[7]
Sample Preparation Issues
Evaluate the extraction procedure.
Inefficient extraction can lead to low recovery of the analyte. Consider optimizing the sample preparation method (e.g., SPE, LLE) to improve recovery.
Instrument Contamination
Inspect and clean the ion source.
Contamination from previous samples, mobile phase impurities, or matrix components can accumulate in the ion source and lead to poor signal.[2] Regular cleaning of the ion source is recommended.[2]
Issue 2: Inconsistent or Drifting Signal Intensity
Possible Cause
Troubleshooting Step
Recommended Action
Matrix Effects (Ion Suppression)
Improve chromatographic separation.
Modify the LC gradient to better separate Verapamil-d3 from co-eluting matrix components.[1] Consider using a different stationary phase, such as a biphenyl (B1667301) column instead of a standard C18, which may offer different selectivity.[1]
Sample Matrix Variability
Enhance sample cleanup.
For complex matrices like plasma, protein precipitation may not be sufficient.[1] Employ more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) for cleaner extracts.[1]
LC System Instability
Check the LC system.
Ensure the pump is delivering a stable flow rate and that there are no leaks in the system. Inspect the vacuum system and O-rings.[2]
Experimental Protocols
Protocol 1: Solid-Phase Extraction (SPE) for Plasma Samples
This protocol provides a general guideline for the extraction of Verapamil-d3 from plasma.
SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 1 mL of methanol (B129727) followed by 1 mL of deionized water.
Sample Pre-treatment: To 500 µL of plasma, add the internal standard ((S)-(-)-Verapamil-d3 hydrochloride) and vortex.
Sample Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.
Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.
Elution: Elute Verapamil-d3 with 1 mL of an appropriate organic solvent (e.g., acetonitrile (B52724) or methanol).
Dry-down and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS analysis.[1]
Protocol 2: Example LC-MS/MS Method Parameters
These are typical starting parameters for the analysis of Verapamil. Optimization for your specific instrument and application is recommended.
Navigating the Analysis of (S)-(-)-Verapamil-d3 hydrochloride: A Technical Support Guide
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing mass spectrometry parameters for the analysis of (S)-(-)-Verapamil-d3 hydrochlo...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing mass spectrometry parameters for the analysis of (S)-(-)-Verapamil-d3 hydrochloride. This resource offers troubleshooting advice and frequently asked questions to address common challenges encountered during experimental workflows.
Frequently Asked Questions (FAQs)
Q1: What are the expected precursor and product ions for (S)-(-)-Verapamil-d3 hydrochloride in positive ion mode mass spectrometry?
A1: For (S)-(-)-Verapamil-d3 hydrochloride, the deuterium (B1214612) labels will increase the mass of the parent compound by 3 atomic mass units (amu) compared to the unlabeled verapamil (B1683045). In positive ion mode, the protonated molecule [M+H]⁺ is observed. Therefore, the expected precursor ion for Verapamil-d3 is m/z 458.3. Common fragment ions for verapamil are observed at m/z 303.2 and 165.2.[1][2][3] The fragmentation pattern of the deuterated analog is expected to be similar, with potential mass shifts in fragments containing the deuterium labels. The most abundant and stable product ions should be determined through infusion experiments and collision-induced dissociation (CID) optimization.
Q2: Which ionization technique is most suitable for the analysis of (S)-(-)-Verapamil-d3 hydrochloride?
A2: Electrospray ionization (ESI) in the positive ion mode is the most commonly reported and effective technique for the analysis of verapamil and its analogs.[1][4][5][6] ESI is well-suited for polar and ionizable compounds like verapamil, providing excellent sensitivity.
Q3: How can I minimize ion suppression when analyzing (S)-(-)-Verapamil-d3 hydrochloride in complex matrices like plasma?
A3: Ion suppression is a common matrix effect that can significantly reduce signal intensity and affect the accuracy of quantification.[7] To mitigate this, consider the following strategies:
Effective Sample Preparation: Employ rigorous sample cleanup techniques such as solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components like phospholipids.[8]
Chromatographic Separation: Optimize the liquid chromatography (LC) method to separate (S)-(-)-Verapamil-d3 hydrochloride from co-eluting matrix components. This can be achieved by adjusting the mobile phase gradient, trying different column chemistries (e.g., C18, phenyl-hexyl), or using a longer column.[8]
Sample Dilution: Diluting the sample can reduce the concentration of interfering substances, thereby minimizing their impact on ionization.[8]
Use of a Stable Isotope-Labeled Internal Standard: As you are working with a deuterated standard, this is an excellent choice for an internal standard to compensate for matrix effects, assuming you are quantifying endogenous verapamil.
Troubleshooting Guide
This section addresses specific issues that may arise during the analysis of (S)-(-)-Verapamil-d3 hydrochloride.
Issue 1: Poor Signal Intensity or No Signal
Possible Cause 1: Incorrect Mass Spectrometer Settings.
Solution: Verify that the mass spectrometer is set to monitor the correct precursor and product ions for (S)-(-)-Verapamil-d3 hydrochloride (e.g., m/z 458.3 → fragment ions). Ensure the ionization source parameters (e.g., capillary voltage, source temperature) are optimized.
Possible Cause 2: Inefficient Ionization.
Solution: Infuse a standard solution of (S)-(-)-Verapamil-d3 hydrochloride directly into the mass spectrometer to optimize source parameters. Ensure the mobile phase composition is conducive to ESI, typically containing a small amount of acid like formic acid to promote protonation.
Possible Cause 3: Ion Suppression.
Solution: Refer to the strategies outlined in FAQ 3 to mitigate ion suppression. A post-column infusion experiment can help diagnose the presence and retention time of interfering matrix components.[7]
Issue 2: High Background Noise or Interferences
Possible Cause 1: Contaminated Solvents or System.
Solution: Use high-purity, LC-MS grade solvents and freshly prepared mobile phases.[9] Flush the LC system and mass spectrometer to remove any potential contaminants.
Possible Cause 2: Inadequate Sample Cleanup.
Solution: Improve the sample preparation method to remove more of the biological matrix. Consider using a more selective SPE sorbent or a multi-step LLE protocol.
Possible Cause 3: Carryover from Previous Injections.
Solution: Implement a robust needle wash protocol and inject blank samples between analytical runs to check for and minimize carryover.
Issue 3: Poor Peak Shape (Tailing or Fronting)
Possible Cause 1: Column Overload.
Solution: Dilute the sample or reduce the injection volume.[8]
Possible Cause 2: Secondary Interactions with the Stationary Phase.
Solution: Adjust the mobile phase pH or ionic strength. The addition of a small amount of an amine modifier to the mobile phase can sometimes improve the peak shape for basic compounds like verapamil.
Possible Cause 3: Extra-Column Dead Volume.
Solution: Ensure all connections between the injector, column, and mass spectrometer are secure and use tubing with a small internal diameter to minimize dead volume.[8]
Experimental Protocols & Data Presentation
Table 1: Typical Mass Spectrometry Parameters for Verapamil Analysis
Parameter
Typical Value
Ionization Mode
Positive Electrospray Ionization (ESI+)
Precursor Ion (Verapamil)
m/z 455.3
Precursor Ion (Verapamil-d3)
m/z 458.3
Product Ions (Verapamil)
m/z 165.2, m/z 303.2
Capillary Voltage
3.0 - 5.0 kV
Source Temperature
150 - 160 °C
Desolvation Temperature
500 °C
Collision Gas
Argon
Note: These are starting parameters and should be optimized for your specific instrument and experimental conditions.
Table 2: Example Liquid Chromatography Method
Parameter
Typical Condition
Column
C18 (e.g., 50 x 2.1 mm, 5 µm)
Mobile Phase A
0.1% Formic Acid in Water
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Gradient
Start at 5% B, ramp to 95% B
Flow Rate
0.2 - 0.4 mL/min
Column Temperature
40 °C
Injection Volume
5 - 10 µL
Visualized Workflows
Caption: General experimental workflow for the analysis of (S)-(-)-Verapamil-d3 hydrochloride.
Caption: A logical workflow for troubleshooting poor signal intensity issues.
Technical Support Center: Mitigating Matrix Effects for (S)-(-)-Verapamil-d3 Hydrochloride in Blood Samples
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the bioanaly...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in mitigating matrix effects during the bioanalysis of (S)-(-)-Verapamil-d3 hydrochloride in blood samples.
Frequently Asked Questions (FAQs)
Q1: What are matrix effects and how do they impact the analysis of Verapamil-d3 in blood samples?
A1: Matrix effects are the alteration of analyte ionization efficiency by co-eluting, undetected components in the sample matrix.[1] In blood samples, these interfering components can include phospholipids, salts, and proteins.[1][2] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), which can compromise the accuracy, precision, and sensitivity of the quantification.[1][3][4] For an analyte like Verapamil (B1683045), uncorrected matrix effects can lead to significant under- or overestimation of its true concentration.
Q2: How can I detect the presence of matrix effects in my LC-MS/MS analysis?
A2: A common method to identify ion suppression is the post-column infusion experiment.[3][5] This involves infusing a constant flow of a verapamil standard solution into the mass spectrometer while injecting a blank sample extract onto the LC column. A dip in the baseline signal at the retention time of interfering matrix components indicates ion suppression.[3] Another approach is the post-extraction spike method, where the response of verapamil in a standard solution is compared to its response when spiked into a blank matrix sample after extraction.[3]
Q3: How does using a stable isotope-labeled internal standard like (S)-(-)-Verapamil-d3 hydrochloride help?
A3: A deuterated internal standard like (S)-(-)-Verapamil-d3 hydrochloride is an ideal tool to compensate for matrix effects.[1][6] Because it is structurally and chemically almost identical to the unlabeled analyte, it co-elutes from the liquid chromatography (LC) column and experiences a similar degree of ion suppression or enhancement.[1] By calculating the ratio of the analyte peak area to the internal standard peak area, the variability introduced by the matrix effect is normalized, leading to more accurate and precise quantification.[1]
Q4: Can the choice of ionization technique influence matrix effects for Verapamil analysis?
A4: Yes, the ionization technique can significantly influence the degree of ion suppression. Electrospray ionization (ESI) is widely used but is often more susceptible to matrix effects than atmospheric pressure chemical ionization (APCI).[3][4] If significant ion suppression is observed with ESI, switching to APCI, if compatible with Verapamil, could be a viable strategy to reduce interference.[3][6]
Troubleshooting Guides
Issue 1: Poor signal intensity, inconsistent results, and high variability in quantitative data.
This issue is often a primary indicator of significant matrix effects, particularly ion suppression.
Recommended Actions:
Improve Sample Preparation: Protein precipitation (PPT) is a simple method but may not effectively remove all interfering matrix components.[3] Consider more rigorous techniques like liquid-liquid extraction (LLE) or solid-phase extraction (SPE) for cleaner extracts.[3][6] HybridSPE is particularly effective at removing phospholipids, a major source of ion suppression in plasma samples.[3]
Optimize Chromatography: Modify the chromatographic conditions to separate Verapamil from co-eluting matrix components.[6] This can be achieved by adjusting the mobile phase gradient, trying a different stationary phase (e.g., a biphenyl (B1667301) or phenyl-hexyl column instead of a standard C18), or employing micro-flow LC, which can increase signal intensity.[3][6]
Sample Dilution: If the Verapamil concentration is sufficiently high, diluting the sample extract can reduce the concentration of interfering matrix components, thereby minimizing their impact.[3][6][7]
Use Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to compensate for consistent matrix effects.[3]
Issue 2: Internal standard (Verapamil-d3) peak area is inconsistent or significantly lower than expected.
This can compromise the accuracy of the assay.
Recommended Actions:
Verify Co-elution: Ensure that the chromatographic peaks of Verapamil and Verapamil-d3 completely overlap. Even a slight separation can lead to differential matrix effects.[1]
Check for Pipetting or Dilution Errors: Inaccurate spiking of the internal standard is a common source of error. Verify the calibration of pipettes and review dilution schemes.[1]
Assess Internal Standard Stability: Prepare fresh internal standard solutions to rule out degradation, and ensure they are stored appropriately.[1]
Re-evaluate Sample Preparation: The cleanup method may not be robust enough to handle the variability between different blood lots. Further optimization of the SPE or LLE method may be necessary.[1]
Data Presentation
Table 1: Comparison of Sample Preparation Techniques for Verapamil Analysis in Blood/Plasma
Sample Preparation Technique
Typical Recovery of Verapamil
Effectiveness in Reducing Ion Suppression
Reference
Protein Precipitation (PPT)
Variable, often lower
Least effective due to residual matrix components.
Preventing isotopic exchange of (S)-(-)-Verapamil-d3 hydrochloride
Objective: This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and best practices to prevent the isotopic exchange of (S)-(-)-Verapamil-d3 h...
Author: BenchChem Technical Support Team. Date: December 2025
Objective: This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and best practices to prevent the isotopic exchange of (S)-(-)-Verapamil-d3 hydrochloride, ensuring the integrity and accuracy of experimental results.
Frequently Asked Questions (FAQs)
Q1: What is isotopic exchange and why is it a concern for (S)-(-)-Verapamil-d3 hydrochloride?
A1: Isotopic exchange, specifically hydrogen-deuterium (H/D) exchange, is a chemical reaction where a deuterium (B1214612) atom on a labeled molecule is replaced by a hydrogen atom (proton) from its environment, such as from a solvent.[1] This process is problematic as it compromises the isotopic purity of the standard.[2] For quantitative analysis using mass spectrometry, this loss of deuterium can lead to inaccurate measurements, as the deuterated internal standard may be incorrectly measured as the unlabeled analyte.[1]
Q2: Where are the deuterium atoms located on (S)-(-)-Verapamil-d3 hydrochloride and how does this affect stability?
A2: The deuterium atoms in (S)-(-)-Verapamil-d3 hydrochloride are located on the N-methyl group. The chemical name is α-[3-[[2-(3,4-dimethoxyphenyl)ethyl]methyl-d3-amino]propyl]-3,4-dimethoxy-α-(1-methylethyl)-benzeneacetonitrile hydrochloride.[3][4] Deuterium labels on carbon atoms, like in a methyl group, are generally stable and less prone to exchange compared to deuterium atoms attached directly to heteroatoms (e.g., oxygen, nitrogen, or sulfur).[5] However, exchange can still be catalyzed under certain conditions.
Q3: What are the primary environmental factors that can induce isotopic exchange?
A3: The three most critical factors that can accelerate isotopic exchange are:
Solvent: Protic solvents, which contain exchangeable protons (e.g., water, methanol), are the most common cause of H/D exchange.[5] Many deuterated compounds are also hygroscopic and can absorb moisture from the atmosphere.[2]
pH: The rate of exchange is highly dependent on pH. Strongly acidic or basic conditions can facilitate the exchange.[5] The minimum rate of exchange for many compounds occurs in a pH range of approximately 2.5 to 3.[5]
Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[1][5]
Q4: What are the ideal storage conditions for (S)-(-)-Verapamil-d3 hydrochloride?
A4: To maintain chemical and isotopic purity, proper storage is critical. The compound should be stored at -20°C for long-term stability.[3] It should be kept in a dry environment and protected from light.[2][6] Using tightly sealed containers, such as single-use ampoules, is ideal to minimize exposure to atmospheric moisture and prevent contamination.[2][6]
Q5: What solvents are recommended for preparing stock and working solutions?
A5: Whenever possible, use aprotic solvents (e.g., acetonitrile, THF) to minimize the risk of H/D exchange.[5] If a protic solvent is required by the experimental protocol, use the highest purity anhydrous grade available. When preparing solutions, ensure all glassware is thoroughly dried.[7]
Troubleshooting Guide
Issue: My LC-MS analysis shows a decreasing signal for the deuterated standard (m/z loss) and/or an increasing signal for the unlabeled analyte.
This is a classic sign of deuterium back-exchange.[5] Use the following decision tree and table to identify and resolve the potential cause.
Visualizations
Caption: Decision tree for troubleshooting isotopic exchange issues.
Data Presentation
Table 1: Summary of Factors Influencing Isotopic Exchange of (S)-(-)-Verapamil-d3
Prevents contamination from atmospheric moisture and minimizes solvent evaporation.[5]
Experimental Protocols
Protocol 1: Recommended Procedure for Preparing Stock Solutions
This protocol outlines the steps for preparing a stock solution from solid (S)-(-)-Verapamil-d3 hydrochloride while minimizing contamination and isotopic exchange.
Caption: Workflow to minimize deuterium exchange during solution preparation.
Methodology:
Acclimatization: Remove the sealed container of the deuterated standard from its freezer storage and allow it to warm to ambient laboratory temperature for at least 30 minutes before opening.[2] This critical step prevents atmospheric moisture from condensing on the cold solid.
Inert Atmosphere: Perform all subsequent manipulations in a glove box or under a gentle stream of dry, inert gas (e.g., nitrogen or argon).[2]
Glassware Preparation: Ensure all glassware (volumetric flasks, pipettes, vials) is thoroughly dried, for instance, in an oven, and cooled in a desiccator before use.[7]
Weighing: Carefully open the container and accurately weigh the desired mass of the standard using a calibrated analytical balance.[2]
Dissolution: Add the weighed standard to a Class A volumetric flask. Dissolve and bring to volume using a high-purity aprotic solvent like acetonitrile. If a protic solvent is necessary, use an anhydrous grade.
Homogenization: Cap the flask securely and invert it approximately 15-20 times to ensure the solution is homogeneous.[5]
Storage: Transfer the stock solution to a pre-labeled, airtight storage vial.[5] If the compound is light-sensitive, use an amber vial. Store the solution at the recommended temperature, typically -20°C or -80°C.[6][9]
Protocol 2: Evaluating Isotopic Stability Under Analytical Conditions
Objective: To determine if the chosen analytical method (solvents, pH, temperature) causes isotopic exchange of (S)-(-)-Verapamil-d3 hydrochloride.
Methodology:
Sample Preparation: Prepare two sets of samples.
Set A (Time Zero): Spike a known concentration of the deuterated standard into your analytical matrix (e.g., plasma, buffer). Immediately process and inject the sample onto the LC-MS system.
Set B (Time X): Spike the same concentration of the standard into the same matrix. Store these samples under the conditions of a typical sample queue (e.g., in the autosampler at a set temperature for 4-24 hours) before processing and analysis.
Analysis: Analyze both sets of samples using your established LC-MS method.
Data Comparison: Compare the peak area ratio of the deuterated standard to its unlabeled form (or another stable internal standard if used) between Set A and Set B. A significant decrease in the deuterated standard's signal or an increase in the unlabeled signal in Set B indicates that H/D exchange is occurring under your analytical conditions.
Optimization: If exchange is observed, use the troubleshooting guide and data tables above to adjust your method. Common adjustments include lowering the autosampler temperature, adjusting the mobile phase pH, or switching to less protic solvents if possible.
Technical Support Center: (S)-(-)-Verapamil-d3 Hydrochloride Extraction from Tissue
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the extraction recovery of (S)...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the extraction recovery of (S)-(-)-Verapamil-d3 hydrochloride from tissue samples.
Troubleshooting Guide
This guide addresses common issues encountered during the extraction of (S)-(-)-Verapamil-d3 hydrochloride from tissue homogenates.
Issue 1: Low Extraction Recovery
Low recovery of (S)-(-)-Verapamil-d3 hydrochloride can significantly impact the accuracy and sensitivity of bioanalytical methods.
Potential Cause
Recommended Solution
Incomplete Tissue Homogenization
Ensure the tissue is thoroughly homogenized to release the analyte. Consider using mechanical homogenizers (e.g., bead beaters, rotor-stator homogenizers) for tough or fibrous tissues. Visually inspect for any remaining tissue fragments.
Inefficient Cell Lysis
The addition of a lysis buffer or sonication after homogenization can help disrupt cell membranes and improve the release of the intracellular analyte.
Suboptimal pH During Extraction
Verapamil (B1683045) is a basic compound. Adjusting the pH of the sample to a basic pH (e.g., pH 9-10) before liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can improve its partition into the organic solvent or retention on the SPE sorbent.[1]
Inappropriate Extraction Solvent (LLE)
The choice of organic solvent is critical. A single solvent or a mixture may be necessary to achieve optimal recovery. Common solvents for Verapamil extraction include n-hexane, ethyl acetate (B1210297), and mixtures of cyclohexane (B81311) and dichloromethane.[1][2] Experiment with solvents of varying polarity.
Poor Analyte Binding or Elution (SPE)
For SPE, ensure the sorbent type is appropriate for Verapamil (e.g., C8, C18, or mixed-mode).[3][4] Optimize the conditioning, loading, washing, and elution steps. A weak wash solvent (e.g., 5% methanol) can remove interferences without eluting the analyte, while a strong elution solvent (e.g., methanol (B129727) or acetonitrile) is needed for complete recovery.[5]
Strong Protein Binding
Verapamil is known to be highly protein-bound (approximately 90%).[6] The initial use of a protein precipitation step with agents like acetonitrile (B52724) or methanol can disrupt protein binding and release the analyte.[7]
Analyte Adsorption to Labware
Use low-adsorption polypropylene (B1209903) tubes and pipette tips. Silanized glassware can also minimize adsorption.
Insufficient Mixing/Vortexing
Ensure thorough mixing during each step of the extraction process to facilitate partitioning and interactions.
Issue 2: High Matrix Effects
Matrix effects, such as ion suppression or enhancement in mass spectrometry-based detection, can lead to inaccurate quantification.
Potential Cause
Recommended Solution
Co-elution of Endogenous Components
Modify the chromatographic conditions (e.g., gradient, column chemistry) to separate (S)-(-)-Verapamil-d3 hydrochloride from interfering matrix components.
Presence of Phospholipids
Phospholipids from tissue are a common source of matrix effects. Employ a phospholipid removal strategy, such as using specific SPE cartridges or a targeted precipitation step.
Insufficient Sample Cleanup
A more rigorous extraction method may be needed. For example, switching from protein precipitation to a more selective method like SPE can provide cleaner extracts.[5] A two-step LLE (extraction and back-extraction) can also improve cleanup.[1]
Issue 3: Poor Reproducibility
Inconsistent results across samples can undermine the validity of a study.
Potential Cause
Recommended Solution
Inconsistent Homogenization
Standardize the homogenization procedure, including the duration, speed, and sample-to-bead/probe ratio.
Variable pH
Ensure consistent pH adjustment across all samples by using a calibrated pH meter.
Inaccurate Pipetting
Calibrate pipettes regularly, especially when handling small volumes of internal standard and extraction solvents.
Evaporation to Dryness
Avoid evaporating the final extract to complete dryness, as this can lead to analyte loss through adsorption to the container walls. If evaporation is necessary, reconstitute the residue promptly.
Analyte Instability
Assess the stability of (S)-(-)-Verapamil-d3 hydrochloride in the tissue homogenate and during the extraction process (e.g., freeze-thaw stability, bench-top stability).[8] Keep samples on ice or at 4°C during processing.
Frequently Asked Questions (FAQs)
Q1: What is the best extraction method for (S)-(-)-Verapamil-d3 hydrochloride from tissue?
The optimal method depends on the tissue type, the required level of cleanliness, and the analytical instrumentation.
Protein Precipitation (PP): A simple and fast method, but may result in less clean extracts and significant matrix effects.[7] It is a good starting point for method development.
Liquid-Liquid Extraction (LLE): Offers cleaner extracts than PP and can yield high recovery.[1][2] Optimization of pH and solvent selection is crucial.
Solid-Phase Extraction (SPE): Generally provides the cleanest extracts and can be automated for high-throughput applications.[3][4][5] It is often considered the most robust method for complex matrices.
Q2: Why is pH adjustment important for Verapamil extraction?
Verapamil is a basic compound. By increasing the pH of the sample matrix to above its pKa, the molecule becomes uncharged, making it more soluble in organic solvents used in LLE and enhancing its retention on non-polar SPE sorbents.
Q3: How does the use of a deuterated internal standard like (S)-(-)-Verapamil-d3 hydrochloride improve the method?
A stable isotope-labeled internal standard is considered the gold standard in bioanalysis.[7] It has nearly identical physicochemical properties to the analyte and will behave similarly during sample preparation and analysis. This allows it to compensate for variability in extraction recovery and matrix effects, leading to more accurate and precise quantification.
Q4: Can I use the same extraction protocol for different tissue types?
While a general protocol can be a starting point, it is essential to validate the method for each tissue type. Different tissues have varying compositions (e.g., lipid content, protein concentration) that can affect extraction efficiency and matrix effects. For example, fatty tissues may require a different homogenization and cleanup strategy compared to tissues like the liver or kidney.
Q5: What are some key validation parameters to assess for a new tissue extraction method?
According to regulatory guidelines, key validation parameters include selectivity, specificity, linearity, accuracy, precision, recovery, matrix effect, and stability.[7]
Experimental Protocols
The following are generalized protocols that should be optimized for your specific tissue type and analytical requirements.
Protocol 1: Protein Precipitation (PP)
Homogenization: Homogenize a known weight of tissue in a suitable buffer (e.g., PBS) to create a uniform homogenate.
Spiking: Add a known amount of (S)-(-)-Verapamil-d3 hydrochloride (as the internal standard) to an aliquot of the tissue homogenate.
Precipitation: Add 3 volumes of ice-cold acetonitrile or methanol to the homogenate.
Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure complete protein precipitation.
Centrifugation: Centrifuge at >10,000 x g for 10 minutes at 4°C.
Supernatant Transfer: Carefully transfer the clear supernatant to a new tube.
Evaporation and Reconstitution: Evaporate the supernatant to dryness under a gentle stream of nitrogen. Reconstitute the residue in a mobile phase-compatible solvent for LC-MS/MS analysis.[7]
Protocol 2: Liquid-Liquid Extraction (LLE)
Homogenization and Spiking: Follow steps 1 and 2 from the PP protocol.
pH Adjustment: Add a basic buffer (e.g., sodium carbonate or phosphate (B84403) buffer, pH 9-10) to the homogenate.
Solvent Addition: Add an appropriate organic extraction solvent (e.g., 3-5 mL of ethyl acetate or a mixture of cyclohexane-dichloromethane).[1]
Extraction: Vortex or mechanically shake for 10-15 minutes.
Centrifugation: Centrifuge at 3,000 x g for 10 minutes to separate the aqueous and organic layers.
Organic Layer Transfer: Transfer the organic layer to a clean tube.
Evaporation and Reconstitution: Evaporate the organic solvent and reconstitute the residue as described in the PP protocol.
Protocol 3: Solid-Phase Extraction (SPE)
Homogenization and Spiking: Follow steps 1 and 2 from the PP protocol.
Sample Pre-treatment: Acidify the sample with an acid like phosphoric acid to improve binding to some sorbents.[5] Centrifuge to pellet any precipitated proteins.
SPE Cartridge Conditioning: Condition an appropriate SPE cartridge (e.g., Oasis HLB) with methanol followed by water or an appropriate buffer.[5]
Sample Loading: Load the pre-treated sample onto the conditioned cartridge.
Washing: Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water) to remove interferences.[5]
Elution: Elute the (S)-(-)-Verapamil-d3 hydrochloride with a stronger organic solvent (e.g., methanol or acetonitrile).
Evaporation and Reconstitution: Evaporate the eluate and reconstitute as described in the PP protocol.
Quantitative Data Summary
The following tables summarize recovery data for Verapamil from various studies, which can serve as a benchmark for method development. Note that these are primarily from plasma and recovery from tissue may differ.
Table 1: Verapamil Recovery using Liquid-Liquid Extraction
Enhancing the solubility of (S)-(-)-Verapamil-d3 hydrochloride for assays
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the solubility of (S)-(-)-Verapamil...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the solubility of (S)-(-)-Verapamil-d3 hydrochloride for various assays.
Frequently Asked Questions (FAQs)
Q1: What is (S)-(-)-Verapamil-d3 hydrochloride and what is it used for in assays?
(S)-(-)-Verapamil-d3 hydrochloride is the deuterium-labeled form of the S-enantiomer of Verapamil (B1683045) hydrochloride. In analytical assays, it is primarily used as an internal standard for quantitative analysis by methods such as Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), or Liquid Chromatography-Mass Spectrometry (LC-MS)[1]. The deuterium (B1214612) labeling provides a distinct mass signature, allowing for accurate quantification of the unlabeled analyte.
Q2: What are the general solubility properties of Verapamil hydrochloride?
Verapamil hydrochloride is a white, crystalline powder. Its solubility is a critical factor in the preparation of stock solutions for assays. It is described as freely soluble in methanol (B129727) and chloroform, soluble in ethanol (B145695), sparingly soluble in water, and practically insoluble in diethyl ether[2][3]. The solubility in aqueous solutions is pH-dependent[4].
Q3: How does pH affect the aqueous solubility of Verapamil hydrochloride?
Verapamil hydrochloride is a weak base, and its solubility in aqueous media decreases as the pH increases[4]. It is more soluble in acidic conditions compared to neutral or alkaline conditions. This is a critical consideration when preparing buffered solutions.
Q4: What are the recommended solvents for preparing stock solutions of (S)-(-)-Verapamil-d3 hydrochloride?
For preparing stock solutions, organic solvents are generally recommended. Verapamil hydrochloride is soluble in several organic solvents, including ethanol, dimethyl sulfoxide (B87167) (DMSO), and dimethylformamide (DMF)[5]. It is also freely soluble in methanol[2][3]. The choice of solvent will depend on the specific requirements of the assay and the desired concentration.
Troubleshooting Guide
Issue: I am having difficulty dissolving (S)-(-)-Verapamil-d3 hydrochloride in an aqueous buffer.
Problem: The pH of your buffer may be too high. Verapamil hydrochloride's aqueous solubility decreases as the pH increases[4].
Solution:
Check the pH of your buffer. For higher solubility, use a buffer with a lower pH (e.g., pH 1.2 or 4.5)[4].
If the experimental conditions allow, consider acidifying your buffer.
Alternatively, prepare a concentrated stock solution in an organic solvent like ethanol, DMSO, or DMF and then dilute it into your aqueous buffer. Ensure the final concentration of the organic solvent is compatible with your assay[5].
Issue: My prepared solution of (S)-(-)-Verapamil-d3 hydrochloride is not clear.
Problem: The compound may not be fully dissolved, or you may have exceeded its solubility limit in the chosen solvent.
Solution:
Try gentle warming and sonication to aid dissolution.
If the solution remains cloudy, it is likely supersaturated. You will need to either increase the volume of the solvent or try a different solvent with higher solubility for verapamil hydrochloride.
For aqueous solutions, adding an acidifier like fumaric acid can help improve solubility by maintaining a lower microenvironmental pH[4].
Data Presentation
Table 1: Solubility of Verapamil Hydrochloride in Various Solvents
Minimizing ion suppression for verapamil analysis with deuterated standards
Technical Support Center: Verapamil (B1683045) Analysis This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion su...
This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize ion suppression when analyzing verapamil with deuterated internal standards using Liquid Chromatography-Mass Spectrometry (LC-MS/MS).
Frequently Asked Questions (FAQs)
Q1: What is ion suppression and why is it a concern for verapamil analysis?
A1: Ion suppression is a matrix effect where molecules co-eluting from the liquid chromatography (LC) system interfere with the ionization of the target analyte (verapamil), reducing its signal in the mass spectrometer.[1][2] This phenomenon can lead to inaccurate and imprecise quantification, compromising the sensitivity of the assay.[1][3] In complex biological matrices like plasma, common sources of ion suppression include phospholipids (B1166683), salts, and other endogenous components.[4][5]
Q2: How does a deuterated internal standard like Verapamil-d6 help?
A2: A deuterated internal standard (also known as a stable isotope-labeled internal standard or SIL-IS) is considered the gold standard for quantitative LC-MS/MS analysis.[4] Because it is chemically almost identical to verapamil, it co-elutes and experiences nearly the same degree of ion suppression.[4] By calculating the ratio of the verapamil signal to the deuterated standard's signal, the method can accurately compensate for variations in signal intensity caused by matrix effects, sample preparation, and injection volume.[1][4]
Q3: How can I detect and quantify ion suppression in my assay?
A3: A standard method is the post-column infusion experiment. A constant flow of verapamil solution is introduced into the mass spectrometer after the LC column while a blank matrix extract is injected. A dip in the verapamil signal indicates the retention times where matrix components are eluting and causing suppression.[1] To quantify the effect, a post-extraction spike method is used. Here, the response of verapamil spiked into a blank matrix extract is compared to the response of a neat standard solution at the same concentration.[6] The ratio of these responses, known as the Matrix Factor (MF), provides a quantitative measure of ion suppression (MF < 1) or enhancement (MF > 1).[6][7]
Q4: Can my choice of ionization technique affect ion suppression?
A4: Yes. Electrospray ionization (ESI) is more susceptible to ion suppression than atmospheric pressure chemical ionization (APCI) because its ionization mechanism is more complex and easily disrupted by co-eluting compounds that alter droplet properties.[3][8] If significant suppression is observed with ESI, switching to APCI may be a viable strategy, provided it is suitable for verapamil ionization.[3]
Troubleshooting Guide
Problem 1: Low Signal Intensity or High Variability in Verapamil Peak Area
This is a primary indicator of significant or inconsistent ion suppression across samples.
Possible Cause
Recommended Action
Inadequate Sample Cleanup
Co-eluting matrix components, especially phospholipids in plasma, are a major cause of suppression.[9][10] Simple protein precipitation may not be sufficient.[1] Solution: Implement a more rigorous sample preparation technique like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to obtain a cleaner sample extract.[2][5]
Chromatographic Co-elution
Verapamil is eluting at the same time as interfering compounds from the matrix.[2] Solution: Optimize the chromatographic method. Modify the mobile phase gradient to better separate verapamil from the suppression zone.[1] Consider using a different column chemistry, such as a biphenyl (B1667301) column, or employing Ultra-Performance Liquid Chromatography (UPLC) for higher resolution.[1]
High Concentration of Matrix Components
The sample is too concentrated, leading to saturation of the ionization source. Solution: If the verapamil concentration is high enough, dilute the final sample extract. This reduces the concentration of interfering molecules, thereby lessening ion suppression.[1]
Problem 2: Deuterated Standard Signal is Also Suppressed and Unstable
While the SIL-IS is meant to track suppression, extreme suppression can still compromise the assay's performance.
Possible Cause
Recommended Action
Severe Matrix Effects
The sample matrix is particularly "dirty," overwhelming the ionization source. This can happen with certain biological samples or improper collection/storage. Solution: Re-evaluate the sample preparation method. An SPE method with multiple wash steps tailored to remove the specific interferences (e.g., phospholipids) is highly recommended.[1][9]
Ion Source Contamination
Non-volatile salts and other matrix components have built up on the ion source, reducing overall instrument sensitivity.[10][11] Solution: Clean the mass spectrometer's ion source according to the manufacturer's protocol. Implement regular preventative maintenance to avoid contamination buildup.[10]
Mobile Phase Issues
Certain mobile phase additives, like trifluoroacetic acid (TFA), can cause ion suppression themselves.[12] Solution: Use volatile buffers that are MS-friendly, such as ammonium (B1175870)formate (B1220265) or ammonium acetate, to enhance spray stability.[10]
Experimental Protocols & Data
Protocol 1: Solid-Phase Extraction (SPE) for Verapamil from Plasma
This protocol provides a general guideline for cleaning up plasma samples to reduce matrix effects.
Sample Pre-treatment: To 100 µL of plasma, add 10 µL of the deuterated internal standard (Verapamil-d6) working solution. Dilute with 200 µL of 2% formic acid in water.
Cartridge Conditioning: Condition a mixed-mode cation exchange SPE cartridge with 1 mL of methanol (B129727), followed by 1 mL of deionized water.
Sample Loading: Load the pre-treated plasma sample onto the conditioned cartridge.
Washing: Wash the cartridge sequentially with 1 mL of 2% formic acid in water, followed by 1 mL of methanol to remove polar interferences and phospholipids.
Elution: Elute verapamil and the internal standard with 1 mL of 5% ammonium hydroxide (B78521) in acetonitrile.
Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase for LC-MS/MS analysis.[1]
Table 1: Example LC-MS/MS Parameters for Verapamil Analysis
Parameter
Condition
LC Column
C18 or Biphenyl Column (e.g., 50 x 2.1 mm, 1.8 µm)[1][13]
Note: These parameters are examples and should be optimized for your specific instrumentation and application.
Table 2: Comparison of Sample Preparation Techniques on Matrix Effect
Preparation Method
Typical Verapamil Recovery
Matrix Factor (MF)
Comments
Protein Precipitation
>90%
0.4 - 0.7
Simple and fast, but often results in significant ion suppression due to residual phospholipids.[1][16]
Liquid-Liquid Extraction (LLE)
85-95%
0.8 - 1.0
Provides cleaner extracts than protein precipitation but can be labor-intensive.[17]
Solid-Phase Extraction (SPE)
>95%
0.95 - 1.05
Generally provides the cleanest extracts and effectively minimizes ion suppression, leading to the most accurate and reproducible results.[1]
Matrix Factor (MF) is calculated as (Peak Response in Matrix) / (Peak Response in Neat Solution). A value close to 1.0 indicates minimal matrix effect.[7]
Visual Guides
Caption: Workflow comparing sample preparation techniques for verapamil analysis.
Caption: Troubleshooting logic for low verapamil signal intensity.
A Comparative Guide to LC-MS/MS Method Validation for Verapamil Using (S)-(-)-Verapamil-d3 Hydrochloride
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of different approaches for the validation of a Liquid Chromatography with tandem mass spectrometry (LC-MS/MS...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of different approaches for the validation of a Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method for the quantification of Verapamil, with a focus on the use of a stable isotope-labeled internal standard, (S)-(-)-Verapamil-d3 hydrochloride. The use of a stable isotope-labeled internal standard is considered the gold standard in quantitative bioanalysis as it effectively corrects for variability during sample preparation and analysis, leading to high precision and accuracy.
This document presents a comparative overview of methods using a deuterated internal standard versus a non-deuterated analog, supported by experimental data from published studies. Detailed experimental protocols and visual workflows are provided to assist in the setup and validation of a robust LC-MS/MS method for Verapamil.
The Critical Role of the Internal Standard
The choice of an internal standard (IS) is a critical step in the development of a reliable LC-MS/MS method. An ideal IS should mimic the analyte's behavior throughout the entire analytical process, including extraction, chromatography, and ionization. Stable isotope-labeled (SIL) internal standards, such as (S)-(-)-Verapamil-d3 hydrochloride, are the preferred choice because their physicochemical properties are nearly identical to the analyte, Verapamil. This structural similarity ensures that the analyte and the IS co-elute and experience similar matrix effects, leading to more accurate and precise quantification.
Alternatives to SIL internal standards include structurally similar molecules, or analogs. While more accessible, these analogs may not perfectly mimic the behavior of the analyte, potentially leading to less accurate results.
Comparative Performance of Internal Standards
The following tables summarize the performance characteristics of LC-MS/MS methods for Verapamil using a deuterated internal standard (Verapamil-d6) and a non-deuterated internal standard (Metoprolol). While specific data for (S)-(-)-Verapamil-d3 hydrochloride is not detailed in the cited literature, the performance of Verapamil-d6 is presented as a close and relevant comparison for a deuterated standard.
Table 1: Method Performance with a Deuterated Internal Standard (Verapamil-d6) [1]
Validation Parameter
Performance Metric
Linearity Range
2.4 - 48 ng/mL
Correlation Coefficient (r²)
0.9993
Accuracy
Within acceptable limits
Precision
Within acceptable limits
Recovery
98.12% - 99.95%
Matrix Effect
97.78% - 99.89%
Lower Limit of Quantification (LLOQ)
2.4 ng/mL
Table 2: Method Performance with a Non-Deuterated Internal Standard (Metoprolol) [2][3]
Validation Parameter
Performance Metric
Linearity Range
1.00 - 500 ng/mL
Correlation Coefficient (r²)
>0.998
Accuracy (Intra-day)
92.9% - 103.1%
Accuracy (Inter-day)
98.2% - 100.8%
Precision (Intra-day, %RSD)
< 5.1%
Precision (Inter-day, %RSD)
< 5.8%
Recovery
91% - 96%
Lower Limit of Quantification (LLOQ)
1.00 ng/mL
Experimental Protocols
A detailed experimental protocol for an LC-MS/MS method for the quantification of Verapamil in human plasma is provided below. This protocol is based on methodologies described in the scientific literature.[2][3]
A Comparative Guide to Internal Standards for (S)-(-)-Verapamil-d3 Bioanalysis
For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Verapamil (B1683045), particularly its (S)-(-)-enantiomer, the selection of a suitable internal standard is a critic...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Verapamil (B1683045), particularly its (S)-(-)-enantiomer, the selection of a suitable internal standard is a critical decision that directly impacts the accuracy, precision, and reliability of bioanalytical data. This guide provides an objective comparison of (S)-(-)-Verapamil-d3 with other commonly used internal standards, supported by experimental data from various studies.
The ideal internal standard (IS) should mimic the analyte's physicochemical properties, extraction recovery, and ionization response to compensate for variations during sample preparation and analysis.[1] Stable isotope-labeled (SIL) internal standards, such as deuterated analogs of the analyte, are often considered the gold standard in mass spectrometry-based bioanalysis due to their high degree of similarity to the analyte.[1][2]
Comparative Analysis of Internal Standards
The selection of an internal standard can significantly influence the performance of a bioanalytical method. While (S)-(-)-Verapamil-d3 is a deuterated analog of the analyte, other structurally similar compounds have also been successfully employed. The following tables summarize the performance characteristics of bioanalytical methods using different internal standards for the quantification of Verapamil.
Table 1: Performance Characteristics of LC-MS/MS Methods with Different Internal Standards
Internal Standard
Analyte(s)
Matrix
Linearity Range (ng/mL)
Accuracy (%)
Precision (%RSD)
Reference
(S)-(-)-Verapamil-d3 (as part of D6-Verapamil)
(R)- and (S)-Verapamil, (R)- and (S)-Norverapamil
Human Plasma
1.0 - 250.0
Not explicitly stated, but method successfully applied to a PK study
Not explicitly stated, but method successfully applied to a PK study
Detailed methodologies are crucial for replicating and comparing bioanalytical assays. Below are summaries of experimental protocols for Verapamil quantification using different internal standards.
1. LC-MS/MS Method with Deuterated Internal Standard (D6-Verapamil) [3][10]
Sample Preparation: Liquid-liquid extraction of 50 µL of human plasma.
Chromatographic Separation:
Column: Chiralcel OD-RH (150 × 4.6 mm, 5 µm)
Mobile Phase: 0.05% trifluoroacetic acid in water-acetonitrile (70:30, v/v)
Mass Spectrometry:
Detection: Triple quadrupole mass spectrometer
Ionization Mode: Positive ion electrospray ionization (ESI)
Monitoring: Multiple Reaction Monitoring (MRM)
2. LC-MS/MS Method with Metoprolol as Internal Standard [4]
Sample Preparation: Liquid-liquid extraction from human plasma.
Chromatographic Separation:
Column: C8 analytical column
Mobile Phase: Methanol-water (70:30; v/v) + 12 mM formic acid
Mass Spectrometry:
Detection: Micromass Quattro Ultima tandem mass spectrometer
Ionization Mode: Positive ion ESI
Monitoring: MRM
3. RP-HPLC-UV Method with Carvedilol as Internal Standard [7]
Sample Preparation: Protein precipitation followed by extraction.
A Comparative Guide to (S)-(-)-Verapamil-d3 and (R)-(+)-Verapamil-d3 as Internal Standards in Bioanalytical Studies
For Researchers, Scientists, and Drug Development Professionals In the quantitative bioanalysis of the chiral drug verapamil (B1683045), the selection of an appropriate internal standard is paramount to ensure the accura...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the quantitative bioanalysis of the chiral drug verapamil (B1683045), the selection of an appropriate internal standard is paramount to ensure the accuracy, precision, and reliability of analytical methods. Stable isotope-labeled (SIL) internal standards are considered the gold standard in mass spectrometry-based bioanalysis due to their ability to mimic the analyte's behavior during sample preparation and analysis, thereby effectively compensating for matrix effects and other sources of variability.[1][2] Verapamil is administered as a racemic mixture of (S)- and (R)-enantiomers, which exhibit distinct pharmacokinetic and pharmacodynamic properties.[3] This guide provides a comprehensive comparison of (S)-(-)-Verapamil-d3 and (R)-(+)-Verapamil-d3 as internal standards for the stereoselective analysis of verapamil.
The Critical Role of Stereoselectivity in Verapamil Analysis
Verapamil undergoes stereoselective first-pass metabolism, with the (S)-enantiomer being metabolized more extensively than the (R)-enantiomer.[4][5] This results in significantly different plasma concentrations of the two enantiomers after oral administration. The (S)-enantiomer is also the more potent pharmacologically.[6] Consequently, the differential quantification of verapamil enantiomers is crucial for accurate pharmacokinetic and pharmacodynamic assessments. The choice of a deuterated internal standard should ideally reflect the stereochemistry of the analyte to best account for any stereoselective differences during the analytical process.
Performance Comparison: (S)-(-)-Verapamil-d3 vs. (R)-(+)-Verapamil-d3
While direct, head-to-head experimental data comparing the performance of (S)-(-)-Verapamil-d3 and (R)-(+)-Verapamil-d3 as internal standards is not extensively published, a comparative assessment can be inferred from the known stereoselective pharmacokinetics of the parent drug. The ideal internal standard should co-elute with and exhibit similar ionization and fragmentation patterns to the analyte of interest.
Table 1: Pharmacokinetic Parameters of Verapamil Enantiomers in Humans (Oral Administration)
An internal standard matching the enantiomer with lower bioavailability may be more susceptible to metabolic degradation during sample handling if enzymes are not properly inactivated.
The choice of internal standard should align with the expected concentration range of the target enantiomer to ensure an appropriate analyte-to-internal standard response ratio.
While not directly impacting analytical performance, this highlights the importance of accurately quantifying the more active (S)-enantiomer.
Recommendation:
For the accurate quantification of (S)-(-)-Verapamil , the use of (S)-(-)-Verapamil-d3 as an internal standard is recommended. This is because it will most closely mimic the chromatographic behavior and any potential in-source metabolism or degradation of the (S)-enantiomer.
Similarly, for the quantification of (R)-(+)-Verapamil , (R)-(+)-Verapamil-d3 is the preferred internal standard.
When analyzing both enantiomers simultaneously, using a mixture of both deuterated enantiomers as the internal standard can provide the most accurate results by accounting for the behavior of each analyte individually.
Experimental Protocols
A robust and validated bioanalytical method is essential for reliable results. The following is a generalized experimental protocol for the simultaneous quantification of verapamil enantiomers in human plasma using LC-MS/MS with deuterated internal standards.
Sample Preparation (Protein Precipitation)
Thawing: Thaw frozen human plasma samples at room temperature.
Aliquoting: Transfer 100 µL of plasma into a 1.5 mL microcentrifuge tube.
Internal Standard Spiking: Add 10 µL of a working solution containing a known concentration of (S)-(-)-Verapamil-d3 and (R)-(+)-Verapamil-d3 (e.g., 100 ng/mL each in methanol) to each plasma sample. Vortex for 10 seconds.
Protein Precipitation: Add 300 µL of acetonitrile (B52724) to each tube. Vortex vigorously for 1 minute.
Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.
Supernatant Transfer: Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.
LC-MS/MS Conditions
LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.
Chiral Column: A chiral stationary phase column capable of separating the verapamil enantiomers (e.g., Chiralcel OD-RH, Chiralpak AD).[7][8]
Mobile Phase: A suitable mobile phase for chiral separation, such as a mixture of acetonitrile and an aqueous buffer (e.g., ammonium (B1175870)formate (B1220265) or formic acid).[9]
Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.
MRM Transitions: Monitor the specific precursor-to-product ion transitions for each analyte and internal standard.
Table 2: Example MRM Transitions for Verapamil Enantiomers and Deuterated Internal Standards
Compound
Precursor Ion (m/z)
Product Ion (m/z)
(S)-(-)-Verapamil & (R)-(+)-Verapamil
455.3
165.1
(S)-(-)-Verapamil-d3 & (R)-(+)-Verapamil-d3
458.3
165.1
Method Validation
The bioanalytical method should be fully validated according to regulatory guidelines (e.g., FDA, ICH M10).[10] Key validation parameters include:
Selectivity and Specificity: Assess interference from endogenous matrix components.
Linearity: Determine the concentration range over which the method is accurate and precise.
Accuracy and Precision: Evaluate intra- and inter-day accuracy and precision at multiple concentration levels.
Recovery: Determine the extraction efficiency of the analytes and internal standards.
Matrix Effect: Assess the ion suppression or enhancement caused by the biological matrix.
Stability: Evaluate the stability of the analytes in the biological matrix under various storage and handling conditions.
Visualizing Key Processes
To aid in the understanding of the experimental workflow and the mechanism of action of verapamil, the following diagrams are provided.
Bioanalytical Workflow for Verapamil Enantiomer Quantification.
Mechanism of Action of Verapamil as a Calcium Channel Blocker.
Conclusion
The choice between (S)-(-)-Verapamil-d3 and (R)-(+)-Verapamil-d3 as internal standards should be guided by the specific enantiomer being quantified. For the most accurate and reliable results in the stereoselective analysis of verapamil, it is recommended to use the corresponding deuterated enantiomer as the internal standard. This approach ensures that the internal standard most closely mimics the behavior of the analyte throughout the analytical process, leading to robust and defensible bioanalytical data critical for drug development and clinical research.
A Comparative Guide to the Isotopic Purity of (S)-(-)-Verapamil-d3 Hydrochloride
For researchers and drug development professionals utilizing stable isotope-labeled compounds, the isotopic purity of these reagents is a critical parameter that directly impacts experimental accuracy and data reliabilit...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers and drug development professionals utilizing stable isotope-labeled compounds, the isotopic purity of these reagents is a critical parameter that directly impacts experimental accuracy and data reliability. This guide provides a comparative assessment of commercially available (S)-(-)-Verapamil-d3 hydrochloride, a deuterated analog of the calcium channel blocker Verapamil (B1683045), focusing on its isotopic and chemical purity. Experimental data from various suppliers are presented, alongside detailed protocols for the analytical methods used in its assessment.
Product Comparison
The following table summarizes the purity specifications for (S)-(-)-Verapamil-d3 hydrochloride from prominent suppliers. This data is compiled from publicly available Certificates of Analysis and product information sheets.
The determination of isotopic and chemical purity of (S)-(-)-Verapamil-d3 hydrochloride relies on a combination of chromatographic and spectroscopic techniques. High-Resolution Mass Spectrometry (HR-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary methods for assessing isotopic enrichment, while High-Performance Liquid Chromatography (HPLC) is used to determine chemical purity.[4]
Isotopic Purity Assessment by Mass Spectrometry (LC-MS/MS)
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive method for determining the isotopic distribution of a labeled compound.[5]
1. Sample Preparation:
Prepare a stock solution of (S)-(-)-Verapamil-d3 hydrochloride in a suitable solvent such as methanol (B129727) or acetonitrile (B52724) at a concentration of 1 mg/mL.
Further dilute the stock solution with the initial mobile phase to a working concentration of approximately 1 µg/mL.
2. Chromatographic Conditions:
Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size) is suitable for separating Verapamil from potential impurities.
Mobile Phase: A gradient elution is typically employed.
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.
Flow Rate: 0.3 mL/min.
Column Temperature: 40 °C.
Injection Volume: 5 µL.
3. Mass Spectrometry Conditions:
Ionization Mode: Electrospray Ionization (ESI) in positive mode.
Multiple Reaction Monitoring (MRM): Monitor the transitions for both the deuterated and non-deuterated forms of Verapamil.
Verapamil (d0): m/z 455.3 → 165.1
Verapamil-d3: m/z 458.3 → 165.1
Data Analysis: The isotopic purity is calculated by comparing the peak area of the d3 isotopologue to the sum of the peak areas of all detected isotopologues (d0, d1, d2, and d3).
Isotopic and Chemical Purity Assessment by Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for confirming the identity and determining the isotopic purity of deuterated compounds.[4] ¹H NMR is particularly useful for quantifying the degree of deuteration at specific sites.
1. Sample Preparation:
Dissolve approximately 5-10 mg of (S)-(-)-Verapamil-d3 hydrochloride in a deuterated solvent such as Deuterium (B1214612) Oxide (D₂O) or Methanol-d4.
Add a known amount of an internal standard with a well-resolved signal (e.g., maleic acid) for quantitative analysis.
2. NMR Acquisition:
Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better signal dispersion.
Nucleus: ¹H.
Experiment: A standard 1D proton experiment is sufficient.
Data Analysis: The signal corresponding to the residual protons on the N-methyl group (where deuteration has occurred) is integrated. The isotopic purity is determined by comparing the integral of this residual proton signal to the integral of a signal from a non-deuterated position in the molecule or the internal standard.
Chemical Purity Assessment by High-Performance Liquid Chromatography (HPLC)
HPLC with UV detection is the standard method for determining the chemical purity of pharmaceutical compounds by separating the main component from any impurities.[1] Chiral HPLC methods can also be employed to confirm the enantiomeric purity of (S)-(-)-Verapamil.[6][7][8][9]
1. Sample Preparation:
Prepare a stock solution of (S)-(-)-Verapamil-d3 hydrochloride in the mobile phase at a concentration of approximately 0.5 mg/mL.
2. Chromatographic Conditions:
Column: A C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).
Mobile Phase: An isocratic mobile phase of acetonitrile and a buffer (e.g., phosphate (B84403) buffer, pH 3.0) in a ratio of approximately 40:60 (v/v).
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection: UV detection at 278 nm.
Injection Volume: 10 µL.
3. Data Analysis: The chemical purity is calculated as the percentage of the peak area of the main component relative to the total peak area of all detected components.
Experimental Workflow and Data Interpretation
The following diagram illustrates the typical workflow for the complete isotopic and chemical purity assessment of (S)-(-)-Verapamil-d3 hydrochloride.
Caption: Workflow for Purity Assessment of (S)-(-)-Verapamil-d3 HCl.
Signaling Pathways
This section is not applicable to the topic of isotopic purity assessment.
Precision in Bioanalysis: A Comparative Guide to Internal Standards for Verapamil Quantification
For researchers, scientists, and drug development professionals, the reliability and reproducibility of a bioanalytical method are paramount for the accurate quantification of therapeutic agents. Inter-assay and intra-as...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the reliability and reproducibility of a bioanalytical method are paramount for the accurate quantification of therapeutic agents. Inter-assay and intra-assay precision are critical parameters in method validation that define this reliability. This guide provides an objective comparison of the performance of (S)-(-)-Verapamil-d3 hydrochloride as a stable isotope-labeled (SIL) internal standard against other common alternatives in the quantification of verapamil (B1683045), supported by experimental data.
Understanding Inter-Assay and Intra-Assay Precision
In bioanalytical method validation, precision describes the closeness of agreement between a series of measurements from multiple samplings of the same homogeneous sample. It is typically expressed as the percent coefficient of variation (%CV).
Intra-Assay Precision (Repeatability) : This measures the precision of an assay under the same operating conditions over a short period. It evaluates the consistency of results within a single analytical run, using replicates of quality control (QC) samples.[1] Generally, a lower intra-assay %CV indicates a high degree of repeatability for the method.[2]
Inter-Assay Precision (Intermediate Precision) : This assesses the reproducibility of the assay under varied conditions, such as on different days, with different analysts, or using different equipment.[3][4] It demonstrates the method's robustness over time and across different analytical batches.
Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide guidelines for acceptable precision in bioanalytical methods, typically requiring the %CV to be below 15% for most QC samples and below 20% for the lower limit of quantification (LLOQ).
The Gold Standard: Stable Isotope-Labeled Internal Standards
The choice of an internal standard (IS) is critical for correcting variability during sample preparation and analysis. An ideal IS mimics the analyte's chemical and physical properties.[5] Stable isotope-labeled internal standards, such as (S)-(-)-Verapamil-d3 hydrochloride, are considered the "gold standard" in quantitative mass spectrometry.[3] Because they are chemically identical to the analyte, they co-elute and exhibit similar ionization efficiency, differing only in mass. This near-perfect mimicry allows for highly accurate correction of matrix effects and extraction variability, leading to superior precision and accuracy.[6]
Comparative Analysis of Precision
The following tables summarize inter-assay and intra-assay precision data from various bioanalytical methods for verapamil quantification. The data highlights the performance of methods using a deuterated internal standard (as a close surrogate for (S)-(-)-Verapamil-d3 hydrochloride) compared to those employing other non-isotopically labeled internal standards.
Table 1: Performance of Deuterated Internal Standard (LC-MS/MS Methods)
Analyte(s)
Internal Standard(s)
Matrix
Intra-Assay Precision (%CV)
Inter-Assay Precision (%CV)
Reference
(R)- & (S)-Verapamil, (R)- & (S)-Norverapamil
D6-Verapamil, D6-Norverapamil
Human Plasma
Not explicitly separated, but overall method met validation criteria.
Not explicitly separated, but overall method met validation criteria.
Note: Specific %CV values for intra- and inter-assay precision were not detailed in the abstract, but the method was successfully validated and applied to a pharmacokinetic study, implying precision was within acceptable limits (typically <15%).
Table 2: Performance of Alternative (Non-Deuterated) Internal Standards
As the data indicates, while methods using non-deuterated internal standards can achieve acceptable levels of precision, the use of a stable isotope-labeled standard like a deuterated verapamil analog is fundamentally advantageous for ensuring the highest level of data quality in LC-MS/MS-based bioanalysis.
Experimental Protocols
Below is a representative protocol for the quantification of verapamil in human plasma using a deuterated internal standard with LC-MS/MS, based on common methodologies.[7]
Preparation of Standards and Quality Control (QC) Samples
Stock Solutions : Prepare individual stock solutions of verapamil and (S)-(-)-Verapamil-d3 hydrochloride (as the internal standard) in a suitable organic solvent (e.g., methanol).
Working Standard Solutions : Create a series of working standard solutions by serially diluting the verapamil stock solution to prepare calibration curve standards.
QC Samples : Prepare QC samples at low, medium, and high concentrations by spiking blank human plasma with known amounts of verapamil.
Internal Standard Working Solution : Prepare a working solution of (S)-(-)-Verapamil-d3 hydrochloride at a fixed concentration.
Sample Preparation (Liquid-Liquid Extraction)
Aliquot 100 µL of plasma sample (calibrator, QC, or unknown) into a microcentrifuge tube.
Add 10 µL of the internal standard working solution to each tube and vortex briefly.
Add a basifying agent (e.g., sodium hydroxide) to raise the pH.
Add 1 mL of an organic extraction solvent (e.g., a mixture of n-hexane and isoamyl alcohol).
Vortex vigorously for 5-10 minutes to ensure thorough mixing.
Centrifuge at high speed (e.g., 10,000 rpm for 10 minutes) to separate the organic and aqueous layers.
Transfer the upper organic layer to a clean tube.
Evaporate the organic solvent to dryness under a gentle stream of nitrogen.
Reconstitute the dried residue in a specific volume (e.g., 100 µL) of the mobile phase.
Inject an aliquot (e.g., 10 µL) into the LC-MS/MS system.
LC-MS/MS Conditions
LC Column : C18 analytical column (e.g., Chiralcel OD-RH for enantiomeric separation if needed).[7]
Mobile Phase : A gradient or isocratic mixture of an aqueous component (e.g., water with 0.1% formic acid) and an organic component (e.g., acetonitrile).
Flow Rate : Typically 0.5 - 1.0 mL/min.
Mass Spectrometer : A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode.
Detection : Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion transitions for both verapamil and (S)-(-)-Verapamil-d3 hydrochloride.
Workflow and Pathway Visualizations
The following diagrams illustrate the experimental workflow and the logical process for assessing assay precision.
Proper Disposal of (S)-(-)-Verapamil-d3 hydrochloride: A Guide for Laboratory Professionals
The proper disposal of (S)-(-)-Verapamil-d3 hydrochloride, a deuterated analog of a calcium channel blocker, is crucial for maintaining laboratory safety and ensuring environmental protection. This guide provides detaile...
Author: BenchChem Technical Support Team. Date: December 2025
The proper disposal of (S)-(-)-Verapamil-d3 hydrochloride, a deuterated analog of a calcium channel blocker, is crucial for maintaining laboratory safety and ensuring environmental protection. This guide provides detailed procedures for its disposal, adhering to standard hazardous waste regulations.
Hazard Identification and Classification
(S)-(-)-Verapamil-d3 hydrochloride should be handled as a hazardous chemical. While specific data for the deuterated form is limited, the parent compound, Verapamil hydrochloride, is classified as toxic if swallowed, in contact with skin, or if inhaled.[1][2] It is also recognized as toxic to aquatic life with long-lasting effects.[3][4] Therefore, it must be disposed of as hazardous waste and should never be released into the sewer system or the general environment.[3]
Before handling (S)-(-)-Verapamil-d3 hydrochloride for disposal, all personnel must be equipped with the appropriate personal protective equipment (PPE).
Eye Protection: Safety glasses with side shields or goggles.
Lab Coat: A standard laboratory coat.
Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved respirator should be used.[5][7]
Disposal Protocol
The disposal of (S)-(-)-Verapamil-d3 hydrochloride must follow a strict protocol to ensure safety and compliance with regulations.
Step-by-Step Disposal Procedure:
Segregation: Keep (S)-(-)-Verapamil-d3 hydrochloride waste separate from other waste streams.[8] Do not mix it with non-hazardous waste.[8]
Containerization:
Place the waste in a designated, properly labeled, and sealed hazardous waste container.[9][10]
The container must be in good condition, with no leaks or cracks.[9]
Ensure the container is compatible with the chemical. Avoid using metal containers for acidic or basic waste.[11]
Labeling:
Affix a "Hazardous Waste" label to the container as soon as the first particle of waste is added.[9]
The label must include the full chemical name: "(S)-(-)-Verapamil-d3 hydrochloride". Avoid using abbreviations or chemical formulas.[9]
Include the contact information of the generating laboratory.
Storage:
Store the hazardous waste container in a designated Satellite Accumulation Area (SAA).[12][13] This area should be near the point of generation and under the supervision of laboratory personnel.[11]
Empty Containers: Containers that held (S)-(-)-Verapamil-d3 hydrochloride should be triple-rinsed with a suitable solvent.[9] The rinsate must be collected and disposed of as hazardous waste.[9] After rinsing, the container can be disposed of as regular trash after defacing the label.[8]
Contaminated Labware: Glassware and other lab materials contaminated with the chemical should be disposed of as hazardous waste.[9] Package the contaminated items in a suitable container and label it as "Hazardous Waste" with the chemical name listed.[9]
Emergency Procedures
In case of a spill or accidental release, follow these emergency procedures:
Evacuate: Evacuate non-essential personnel from the area.[3]
